IMR-1

• CAS: 310456-65-6

Core Science & Biosynthesis

IMR-1: A Novel Inhibitor of the Notch Transcriptional Activation Complex

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The Notch signaling pathway is a critical regulator of cell fate decisions, and its aberrant activation is implicated in a variety of cancers. This has led to the development of therapeutic agents targeting this pathway. IMR-1 is a novel, first-in-class small molecule inhibitor that directly targets the Notch transcriptional activation complex, offering a distinct mechanism of action compared to traditional gamma-secretase inhibitors (GSIs). This document provides a comprehensive overview of the mechanism of action of IMR-1, supported by quantitative data, detailed experimental protocols, and visual representations of the signaling pathways and experimental workflows.

Introduction to Notch Signaling and IMR-1

The canonical Notch signaling pathway is initiated by ligand-receptor interactions between neighboring cells, leading to proteolytic cleavage of the Notch receptor. This releases the Notch intracellular domain (NICD), which translocates to the nucleus. In the nucleus, NICD forms a transcriptional activation complex with the DNA-binding protein CSL (CBF-1/RBP-J, Su(H), Lag-1) and the co-activator Mastermind-like 1 (Maml1).[1] This Notch Ternary Complex (NTC) then drives the transcription of downstream target genes, such as HES1 and HEY1, which regulate cellular processes like proliferation, differentiation, and apoptosis.[1][2]

Dysregulation of the Notch pathway is a known driver in various malignancies, making it an attractive target for therapeutic intervention. While GSIs, which block the production of NICD, have been a primary focus of drug development, they are associated with dose-limiting toxicities due to their impact on other gamma-secretase substrates.[1] IMR-1 represents a novel therapeutic strategy by directly inhibiting the assembly of the NTC, thereby offering potentially greater specificity for the Notch pathway.[1]

Mechanism of Action of IMR-1

IMR-1 functions by disrupting the recruitment of Maml1 to the NICD-CSL complex on chromatin.[1][3] This targeted disruption prevents the formation of a functional NTC, leading to the attenuation of Notch target gene transcription.[1] A key distinction in its mechanism compared to GSIs is that IMR-1 does not affect the production of NICD or its binding to CSL on the DNA.[1][4] Instead, it specifically blocks the subsequent recruitment of the essential co-activator Maml1, effectively shutting down the transcriptional output of the pathway.[1]

Visualizing the Mechanism of Action

The following diagram illustrates the canonical Notch signaling pathway and the specific point of intervention by IMR-1.

Caption: Mechanism of IMR-1 in the Notch signaling pathway.

Quantitative Data

The efficacy of IMR-1 has been characterized through various in vitro and in vivo studies. The following tables summarize the key quantitative findings.

In Vitro Efficacy

Parameter	Value	Cell Line/Assay	Reference
IC50	26 µM	In vitro NTC assembly assay	[3][5][6]
Binding Affinity (to Notch1)	Micromolar (µM) range	Surface Plasmon Resonance (SPR)	[1]

In Vivo Efficacy

Model System	Treatment	Outcome	Reference
Patient-Derived Xenografts (PDX)	15 mg/kg IMR-1 (i.p.)	Significant abrogation of tumor growth	[4]
Zebrafish	40 µM IMR-1	Disruption of somite formation in 69.7% of embryos	[1]

Effect on Notch Target Gene Expression

Cell Line	Treatment	Target Gene	Change in Expression	Reference
OE33	25 µM IMR-1	HES1	Dose-dependent decrease	[7]
786-0	25 µM IMR-1	HES1	Dose-dependent decrease	[7]
PDX Models	15 mg/kg IMR-1	Hes1, HeyL, Notch3	Dramatic reduction	[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. This section outlines the key experimental protocols used to characterize the mechanism of action of IMR-1.

In Vitro Notch Ternary Complex (NTC) Assembly Assay

This assay quantitatively measures the formation of the NTC on a DNA template.

Principle: A biotinylated oligonucleotide containing a CSL binding site is immobilized on a streptavidin-coated plate. Recombinant CSL, NICD, and Maml1 are added. The recruitment of Maml1 is detected using an anti-Maml1 antibody conjugated to a reporter enzyme.

Protocol:

• Coat a 96-well streptavidin plate with biotinylated CSL-binding site oligonucleotide.

• Add recombinant His-tagged CSL, NICD, and Maml1 to the wells.

• Incubate to allow for NTC assembly.

• Wash to remove unbound components.

• Add an anti-Maml1 antibody conjugated to horseradish peroxidase (HRP).

• Incubate and wash.

• Add HRP substrate and measure the colorimetric or chemiluminescent signal.

• For inhibitor studies, IMR-1 is pre-incubated with the NTC components before addition to the DNA-coated plate.

Caption: Workflow for the in vitro NTC assembly assay.

Chromatin Immunoprecipitation (ChIP) Assay

ChIP assays are used to determine the occupancy of specific proteins on DNA in a cellular context.

Principle: Cells are treated with IMR-1 or a control vehicle. Proteins are cross-linked to DNA, and the chromatin is sheared. Antibodies specific to Notch1 and Maml1 are used to immunoprecipitate the protein-DNA complexes. The associated DNA is then purified and quantified by qPCR using primers for the promoter regions of Notch target genes (e.g., HES1).

Protocol:

• Treat Notch-dependent cell lines (e.g., OE33, 786-0) with IMR-1 or DMSO.

• Cross-link proteins to DNA using formaldehyde.

• Lyse cells and sonicate to shear chromatin.

• Immunoprecipitate chromatin with antibodies against Notch1 or Maml1.

• Reverse cross-links and purify the DNA.

• Perform quantitative PCR (qPCR) with primers for the HES1 promoter.

• Analyze the relative enrichment of the promoter DNA in the immunoprecipitated samples.

References

• 1. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Molecular Test for Quantifying Functional Notch Signaling Pathway Activity in Human Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. apexbt.com [apexbt.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]

The Role of IMR-1 in Notch-Dependent Cancers: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract: The Notch signaling pathway, a critical regulator of cell fate, is frequently dysregulated in various cancers, making it a compelling target for therapeutic intervention. However, the development of specific inhibitors has been challenging, with many early-generation compounds like γ-secretase inhibitors (GSIs) exhibiting significant off-target toxicities. This has spurred the search for novel agents that target more specific nodes within the pathway. This technical guide provides an in-depth overview of IMR-1 (Inhibitor of Mastermind Recruitment-1), a first-in-class small molecule inhibitor that directly targets the Notch transcriptional activation complex. We detail its mechanism of action, present key quantitative data from preclinical studies, outline relevant experimental protocols, and discuss its potential as a therapeutic agent for Notch-dependent malignancies.

The Canonical Notch Signaling Pathway

The Notch signaling pathway is a highly conserved system that governs cell-to-cell communication, influencing proliferation, differentiation, and apoptosis.[1] In mammals, the pathway consists of four transmembrane receptors (NOTCH1-4) and five ligands (Jagged1-2, DLL1, 3, 4).[2][3]

The activation cascade begins when a ligand on a "signal-sending" cell binds to a Notch receptor on an adjacent "signal-receiving" cell. This interaction triggers two successive proteolytic cleavages of the receptor. The final cleavage, mediated by the γ-secretase complex, releases the Notch Intracellular Domain (NICD).[2][4] The liberated NICD translocates to the nucleus, where it forms a core transcriptional activation complex, also known as the Notch Ternary Complex (NTC).[5][6] This complex consists of the NICD, the DNA-binding protein CSL (also known as RBP-J), and a co-activator of the Mastermind-like (Maml) family.[3][5] The formation of the NTC displaces co-repressors from CSL and recruits co-activators, initiating the transcription of downstream target genes, such as those from the HES and HEY families.[2][6] Aberrant activation of this pathway is a known driver in numerous cancers.[5]

References

• 1. Targeting Notch to Maximize Chemotherapeutic Benefits: Rationale, Advanced Strategies, and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cusabio.com [cusabio.com]
• 4. researchgate.net [researchgate.net]
• 5. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Taming the Notch Transcriptional Regulator for Cancer Therapy [mdpi.com]

The Emergence of IMR-1: A Novel Inhibitor of the Notch Ternary Complex

A Technical Guide for Researchers and Drug Development Professionals

Abstract

The Notch signaling pathway, a critical regulator of cell fate, is implicated in the pathogenesis of numerous cancers, making it a compelling target for therapeutic intervention. A key mediator of this pathway is the Notch Ternary Complex (NTC), which drives the transcription of Notch target genes. This technical guide provides an in-depth analysis of IMR-1, a small molecule inhibitor that disrupts the formation of the NTC. We present a comprehensive overview of the mechanism of action of IMR-1, detailed experimental protocols for its characterization, and a summary of its inhibitory effects. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working on novel cancer therapeutics targeting the Notch pathway.

Introduction to the Notch Signaling Pathway and the Ternary Complex

The Notch signaling pathway is a highly conserved system that governs cell-to-cell communication, influencing proliferation, differentiation, and apoptosis.[1] The canonical pathway is initiated by the binding of a Notch receptor (NOTCH1-4) to a ligand (e.g., Delta-like or Jagged) on an adjacent cell. This interaction triggers a series of proteolytic cleavages, ultimately releasing the Notch Intracellular Domain (NICD).[1][2]

The NICD then translocates to the nucleus, where it forms the Notch Ternary Complex (NTC) with the DNA-binding protein CSL (CBF-1/RBP-J, Su(H), Lag-1) and a co-activator of the Mastermind-like (MAML) family.[2][3] The assembled NTC recruits other co-activators to initiate the transcription of downstream target genes, such as those in the HES and HEY families.[2][3] Dysregulation of this pathway is a known driver in various cancers.[3]

Canonical Notch Signaling Pathway.

IMR-1: A Disruptor of the Notch Ternary Complex

IMR-1 (Inhibitor of Mastermind Recruitment-1) is a small molecule that has been identified as a first-in-class inhibitor of the Notch transcriptional activation complex.[3] Its mechanism of action is distinct from gamma-secretase inhibitors (GSIs), which block the cleavage and release of NICD.[3] Instead, IMR-1 specifically prevents the recruitment of MAML1 to the NICD-CSL complex on chromatin.[3] This disruption of the NTC assembly effectively attenuates the transcription of Notch target genes.[3]

Molecular docking studies suggest that IMR-1 binds to a cleft formed by both NICD and CSL.[4] This binding sterically hinders the association of MAML1, thereby preventing the formation of a functional transcriptional activation complex.

IMR-1 Mechanism of Action.

Quantitative Analysis of IMR-1 Activity

The inhibitory effects of IMR-1 have been quantified through various in vitro and cell-based assays. The following tables summarize the key quantitative data reported for IMR-1 and its active metabolite, IMR-1A.

Compound	Assay Type	Parameter	Value	Reference
IMR-1	In vitro NTC Assembly	IC50	26 µM	[5]
IMR-1	Surface Plasmon Resonance (SPR)	K_D (to NICD)	~15 µM	[3]
IMR-1A	Surface Plasmon Resonance (SPR)	K_D (to NICD)	~5 µM	[3]

Table 1: In Vitro Inhibitory Activity of IMR-1 and IMR-1A.

Cell Line	Assay Type	Parameter	IMR-1 Concentration	Effect	Reference
OE33, 786-0	Colony Formation	-	Dose-dependent	Reduction in colony formation	[3]
OE33, 786-0	RT-qPCR (HES1, HEYL)	-	25 µM	Decreased target gene transcription	[3]
Patient-Derived Xenograft (PDX)	In vivo tumor growth	-	15 mg/kg daily	Significant abrogation of tumor growth	[3]

Table 2: Cellular and In Vivo Efficacy of IMR-1.

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the interaction of IMR-1 with the Notch Ternary Complex.

In Vitro NTC Assembly Assay (AlphaScreen)

This assay quantitatively measures the formation of the NTC on a DNA scaffold.

• Principle: A proximity-based AlphaScreen (Perkin Elmer) technology is used to detect the assembly of the NTC. A biotinylated oligonucleotide containing a CSL binding site is attached to streptavidin-coated donor beads. Baculovirus-produced CSL, NICD, and MAML1 are added. A MAML1-specific antibody is conjugated to acceptor beads. When the NTC assembles, the donor and acceptor beads are brought into close proximity, generating a chemiluminescent signal.

• Protocol:

  • Prepare a reaction mixture containing baculovirus-produced CSL, NICD, and MAML1 proteins in assay buffer.

  • Add the biotinylated CSL-binding site oligonucleotide.

  • Add varying concentrations of IMR-1 or DMSO (vehicle control).

  • Incubate to allow for complex formation.

  • Add streptavidin-coated donor beads and MAML1 antibody-conjugated acceptor beads.

  • Incubate in the dark.

  • Read the signal on an AlphaScreen-compatible plate reader.

• Data Analysis: The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the IMR-1 concentration and fitting the data to a dose-response curve.

NTC Assembly Assay Workflow.

Chromatin Immunoprecipitation (ChIP) Assay

ChIP assays are used to determine the effect of IMR-1 on the assembly of the NTC on target gene promoters in a cellular context.[3]

• Principle: Cells are treated with IMR-1, and proteins are cross-linked to DNA. The chromatin is then sheared, and antibodies specific to Notch1 and MAML1 are used to immunoprecipitate the protein-DNA complexes. The associated DNA is then purified and quantified by qPCR to measure the occupancy of these proteins at specific gene promoters (e.g., HES1).[3]

• Protocol:

  • Treat Notch-dependent cell lines (e.g., OE33, 786-0) with IMR-1 (25 µM), DAPT (as a positive control), or DMSO for 24 hours.

  • Cross-link proteins to DNA using formaldehyde.

  • Lyse the cells and sonicate the chromatin to generate fragments of 200-1000 bp.

  • Immunoprecipitate the chromatin with antibodies against Notch1 or MAML1.

  • Reverse the cross-links and purify the immunoprecipitated DNA.

  • Perform qPCR using primers specific for the promoter region of a Notch target gene (e.g., HES1).

• Data Analysis: The amount of immunoprecipitated DNA is normalized to the input chromatin to determine the relative occupancy of the target protein at the specific promoter.

Surface Plasmon Resonance (SPR)

SPR is employed to measure the binding affinity and kinetics of IMR-1 to NICD.

• Principle: NICD is immobilized on a sensor chip. A solution containing IMR-1 is flowed over the chip surface. The binding of IMR-1 to NICD causes a change in the refractive index at the surface, which is detected as a response unit (RU). The association and dissociation rates can be measured to determine the binding affinity (K_D).

• Protocol:

  • Immobilize recombinant NICD on a sensor chip.

  • Prepare a series of dilutions of IMR-1 in a suitable running buffer.

  • Inject the IMR-1 solutions over the sensor chip surface and record the binding response.

  • Inject running buffer alone to measure the dissociation.

  • Regenerate the sensor chip surface between injections.

• Data Analysis: The sensorgram data is fitted to a suitable binding model (e.g., 1:1 Langmuir binding) to calculate the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (K_D).

Conclusion

IMR-1 represents a promising class of Notch inhibitors that directly target the transcriptional machinery of the pathway. Its unique mechanism of action, which involves the disruption of the Notch Ternary Complex by preventing MAML1 recruitment, offers a potential therapeutic strategy for Notch-dependent cancers. The data and experimental protocols presented in this guide provide a comprehensive resource for the further investigation and development of IMR-1 and similar molecules as novel anti-cancer agents. Continued research into the off-target effects and in vivo pharmacology of IMR-1 will be crucial for its translation into a clinical setting.

References

• 1. Notch signaling pathway - Wikipedia [en.wikipedia.org]
• 2. cusabio.com [cusabio.com]
• 3. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]

Understanding the IMR-1 Inhibitor: A Technical Guide to its Role in the Notch Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of IMR-1, a small molecule inhibitor of the Notch signaling pathway. IMR-1 presents a novel therapeutic approach by targeting the transcriptional activation complex, a critical downstream node in this pathway implicated in cancer and other diseases. This document details the mechanism of action of IMR-1, summarizes key quantitative data, and provides an overview of the experimental protocols used to elucidate its function.

The Notch Signaling Pathway: A Primer

The Notch signaling pathway is a highly conserved cell-cell communication system crucial for embryonic development and tissue homeostasis in adults. Dysregulation of this pathway is a known driver in various cancers, making it a significant target for therapeutic intervention.

The canonical Notch signaling cascade is initiated by the binding of a Notch ligand (e.g., Delta-like or Jagged) on one cell to a Notch receptor on an adjacent cell. This interaction triggers a series of proteolytic cleavages of the receptor, culminating in the release of the Notch intracellular domain (NICD). The NICD then translocates to the nucleus, where it forms a transcriptional activation complex with the DNA-binding protein CSL (CBF1/Su(H)/Lag-1, also known as RBPJ) and a co-activator of the Mastermind-like (Maml) family. This ternary complex, known as the Notch transcriptional activation complex (NTC), drives the expression of downstream target genes, such as those in the HES and HEY families, which regulate cell fate decisions, proliferation, and apoptosis.[1][2]

IMR-1: A Targeted Inhibitor of the Notch Transcriptional Activation Complex

IMR-1, which stands for Inhibitor of Mastermind Recruitment-1, is a small molecule that directly targets the assembly of the Notch transcriptional activation complex.[1][3][4] Its mechanism of action is distinct from that of gamma-secretase inhibitors (GSIs), which block the cleavage and release of the NICD. By focusing on a downstream component of the pathway, IMR-1 offers a more specific mode of inhibition.[1][5]

Mechanism of Action

IMR-1 functions by preventing the recruitment of Mastermind-like 1 (Maml1) to the NICD-CSL complex on chromatin.[1][6] This disruption of the NTC assembly effectively blocks the transcription of Notch target genes.[1] Experimental evidence demonstrates that IMR-1 treatment leads to a dose-dependent decrease in the transcription of Notch target genes like HES1 and HEY1.[1][6]

Quantitative Data Summary

The following tables summarize key quantitative data regarding the efficacy and properties of IMR-1 and its active metabolite, IMR-1A.

Compound	Parameter	Value	Assay	Reference
IMR-1	IC50	26 µM	Cell-free Notch Ternary Complex Assembly	[7][8]
IMR-1A	IC50	0.5 µM	Not Specified	[9]

In Vitro Efficacy of IMR-1
Cell Lines	Treatment Concentration	Effect	Assay	Reference
OE33, 786-0	25 µM	Decreased Maml1 occupancy on the HES1 promoter	ChIP Assay	[5][10]
OE33, 786-0	Dose-dependent	Decrease in Notch target gene transcription	RT-qPCR	[1]
786-0, OE33	Dose-dependent	Reduction in colony formation	Colony Formation Assay	[1]

In Vivo Efficacy of IMR-1
Model	Dosage	Effect	Duration	Reference
Esophageal Adenocarcinoma PDX (EAC29)	15 mg/kg	Significant abrogation of tumor growth	24 days	[1]
OE19 Human Esophageal Adenocarcinoma Xenograft	15 mg/kg	Blocked tumor establishment	28 days	[1][7]
Zebrafish Embryos	40 µM	Disruption of somite formation	Not Specified	[1]

Pharmacokinetics of IMR-1 Metabolite (IMR-1A)
Parameter	Value (after I.V. administration of IMR-1)	Units	Reference
Systematic Plasma Clearance (CL)	7	mL/min/kg	[9]
Terminal Elimination Half-life (T1/2)	2.22	hours	[9]
Volume of Distribution (Vss)	~4-fold liver blood flow	-	[9]
Tmax (after I.P. administration of IMR-1)	0.50	hours	[9]

Detailed Experimental Protocols

The following are summaries of key experimental protocols used in the characterization of IMR-1, based on the methodologies described in the primary literature.[1]

Chromatin Immunoprecipitation (ChIP) Assay

Objective: To determine the occupancy of Notch1 and Maml1 on the promoter of the Notch target gene HES1 in the presence of IMR-1.

Cell Lines: OE33 and 786-0.

Protocol Summary:

• Cells were treated with either DMSO (vehicle), 15 µM DAPT (as a control), or 25 µM IMR-1.

• Chromatin was cross-linked with formaldehyde, and cells were lysed.

• The chromatin was sonicated to generate fragments of 200-1000 bp.

• Immunoprecipitation was performed using antibodies specific for Notch1 and Maml1.

• The cross-links were reversed, and the DNA was purified.

• Quantitative PCR (qPCR) was used to amplify the HES1 promoter region from the immunoprecipitated DNA.

• Results were normalized to input DNA.

Real-Time Quantitative PCR (RT-qPCR)

Objective: To measure the relative expression of Notch target genes (Hes-1, Hey-L) following treatment with IMR-1.

Cell Lines: OE33 and 786-0.

Protocol Summary:

• Total RNA was extracted from cells treated with IMR-1 or DMSO.

• Reverse transcription was performed to synthesize cDNA.

• qPCR was carried out using primers and probes specific for Hes-1, Hey-L, and a housekeeping gene (e.g., HPRT) for normalization.

• The relative expression of the target genes was calculated using the ΔΔCt method.

Colony Formation Assay

Objective: To assess the effect of IMR-1 on the proliferative capacity of Notch-dependent cell lines.

Cell Lines: 786-0 and OE33.

Protocol Summary:

• Cells were seeded at a low density in 6-well plates.

• The cells were treated with varying concentrations of IMR-1 or DMSO.

• The medium was replaced every 3-4 days with fresh medium containing the respective treatments.

• After a period of growth (typically 10-14 days), the colonies were fixed with methanol (B129727) and stained with crystal violet.

• The number of colonies was counted.

Surface Plasmon Resonance (SPR)

Objective: To determine the binding affinity of IMR-1 to the Notch1 intracellular domain (NICD).

Protocol Summary:

• Recombinant NICD was immobilized on a sensor chip.

• A series of concentrations of IMR-1 in a running buffer were flowed over the chip surface.

• The association and dissociation of IMR-1 to NICD were monitored in real-time by detecting changes in the refractive index at the sensor surface.

• The equilibrium dissociation constant (KD) was calculated by fitting the data to a suitable binding model.

Conclusion

IMR-1 represents a promising class of Notch inhibitors that act by a distinct mechanism, targeting the assembly of the transcriptional activation complex. This targeted approach may offer advantages in terms of specificity and circumvention of resistance mechanisms associated with other Notch inhibitors. The data presented in this guide underscore the potential of IMR-1 as a tool for cancer research and as a lead compound for the development of novel anticancer therapeutics. Further preclinical characterization is warranted to fully explore its therapeutic potential.[1]

References

• 1. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Small Molecule IMR-1 Inhibits the Notch Transcriptional Activation Complex to Suppress Tumorigenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. apexbt.com [apexbt.com]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. selleckchem.com [selleckchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]

Exploring the Binding Affinity of IMR-1 to Notch: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Notch signaling pathway is a critical regulator of cell fate decisions, and its aberrant activation is implicated in a variety of cancers. This has made the pathway an attractive target for therapeutic intervention. One such therapeutic agent is IMR-1, a small molecule inhibitor identified for its ability to disrupt the Notch transcriptional activation complex. This technical guide provides an in-depth exploration of the binding affinity of IMR-1 to Notch, detailing the quantitative data, experimental protocols, and the underlying mechanism of action.

Binding Affinity of IMR-1 to the Notch1 Intracellular Domain (NICD)

IMR-1 demonstrates a non-covalent, micromolar binding affinity for the Notch1 intracellular domain (NICD). The binding kinetics have been primarily characterized using surface plasmon resonance (SPR). The key quantitative metrics for the interaction between IMR-1 and its metabolite, IMR-1A, with NICD are summarized below.

Compound	Method	Dissociation Constant (K_D)	IC50 (NTC Assembly Assay)	Reference
IMR-1	Surface Plasmon Resonance (SPR)	13.0 ± 1.2 µM	26 µM	[1][2]
IMR-1A	Surface Plasmon Resonance (SPR)	10.0 ± 0.9 µM	-	[1][2]

Mechanism of Action

The canonical Notch signaling pathway is initiated by ligand binding to the Notch receptor, leading to proteolytic cleavages that release the NICD. The NICD then translocates to the nucleus, where it forms a transcriptional activation complex with the DNA-binding protein CSL (CBF1/Su(H)/Lag-1) and a co-activator of the Mastermind-like (Maml) family, driving the expression of Notch target genes.[3][4][5][6][7]

IMR-1 functions by specifically inhibiting the formation of this Notch transcriptional activation complex. It disrupts the recruitment of Mastermind-like 1 (Maml1) to the complex formed by NICD and CSL on the DNA.[1][8][9][10] This disruption attenuates the transcription of downstream Notch target genes.[1] Chromatin immunoprecipitation (ChIP) assays have shown that while IMR-1 treatment decreases the presence of Maml1 at the promoter of the Notch target gene HES1, it does not affect the binding of Notch1 itself.[1][9][11] This indicates a mode of action distinct from gamma-secretase inhibitors (GSIs), which prevent the production of NICD.[1]

Notch Signaling Pathway and IMR-1 Inhibition

Caption: IMR-1 inhibits the Notch signaling pathway by preventing Maml1 recruitment to the NTC.

Experimental Protocols

Surface Plasmon Resonance (SPR) for Binding Affinity

SPR is a label-free technique used to measure biomolecular interactions in real-time. It was employed to determine the dissociation constant (K_D) of IMR-1 binding to NICD.[1]

Methodology:

• Immobilization: The Notch1 intracellular domain (NICD) is covalently immobilized onto the surface of a sensor chip (e.g., CM5 chip) using standard amine coupling.[1]

• Binding Analysis:

  • Experiments are conducted at a controlled temperature (e.g., 25°C).[1]

  • A running buffer (e.g., PBS with 5% DMSO) is continuously flowed over the sensor surface.[1]

  • IMR-1, dissolved in the running buffer at various concentrations, is injected over the chip surface.

  • The binding of IMR-1 to the immobilized NICD is detected as a change in the refractive index, measured in resonance units (RU).

  • A control flow cell is used to subtract the bulk refractive index changes, and the sample signal is corrected for any DMSO effect.[1]

• Data Analysis: The equilibrium response (Req) is plotted against the concentration of IMR-1. The dissociation constant (K_D) is determined by fitting the data to a 1:1 binding model.[1]

Experimental Workflow for Surface Plasmon Resonance

Caption: Workflow for determining IMR-1 and NICD binding affinity using SPR.

Notch Ternary Complex (NTC) Assembly Assay

This in vitro assay quantitatively measures the formation of the Notch transcriptional complex on a DNA scaffold and is used to determine the IC50 of inhibitors like IMR-1.[1]

Methodology:

• Complex Assembly: Recombinant CSL, NICD, and Maml1 proteins are incubated with a biotinylated DNA oligonucleotide containing a CSL binding site.[1]

• Detection: The assembly of the complex is quantified using a proximity-based assay technology (e.g., AlphaScreen). Streptavidin-conjugated donor beads bind to the biotinylated DNA, and antibody-conjugated acceptor beads specific for a complex component (e.g., Maml1) are added.[1]

• Quantification: When the complex assembles, the donor and acceptor beads are brought into close proximity, generating a detectable signal. The IC50 value for IMR-1 is determined by measuring the concentration-dependent inhibition of this signal.[1][2]

Chromatin Immunoprecipitation (ChIP) Assay

ChIP assays are used to investigate the in-vivo association of specific proteins with DNA regions within the cell. This technique was used to confirm that IMR-1 disrupts the recruitment of Maml1 to Notch target gene promoters.[1][9][11]

Methodology:

• Cross-linking: Cells (e.g., Notch-dependent cancer cell lines) are treated with IMR-1 or a vehicle control (DMSO). Formaldehyde is then added to cross-link proteins to DNA.[9][12][13][14]

• Chromatin Shearing: The cells are lysed, and the chromatin is sheared into smaller fragments, typically by sonication.[12][15]

• Immunoprecipitation: The sheared chromatin is incubated with an antibody specific to the protein of interest (e.g., Notch1 or Maml1). The antibody-protein-DNA complexes are then captured, often using protein A/G-conjugated beads.[12][14]

• DNA Purification: The cross-links are reversed, and the DNA is purified from the immunoprecipitated complexes.

• Analysis: The amount of a specific DNA sequence (e.g., the promoter region of HES1) in the purified sample is quantified using quantitative PCR (qPCR). This reveals the occupancy of the target protein at that specific gene promoter.[9]

References

• 1. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. bosterbio.com [bosterbio.com]
• 6. cusabio.com [cusabio.com]
• 7. Notch signaling pathway - Wikipedia [en.wikipedia.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. New tricks for an old pathway: emerging Notch-based biotechnologies and therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. apexbt.com [apexbt.com]
• 12. Chromatin Immunoprecipitation (ChIP) Protocol: R&D Systems [rndsystems.com]
• 13. Micro-chromatin Immunoprecipation (μChIP) Protocol for Real-time PCR Analysis of a Limited Amount of Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Chromatin Immunoprecipitation (ChIP) Protocol | Rockland [rockland.com]
• 15. A Step-by-Step Guide to Successful Chromatin Immunoprecipitation (ChIP) Assays | Thermo Fisher Scientific - US [thermofisher.com]

Protocols & Analytical Methods

In Vitro Efficacy of IMR-1: A Potent Inhibitor of the Notch Signaling Pathway in Cancer Cells

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction:

IMR-1 is a small molecule inhibitor that targets the Notch signaling pathway, a critical regulator of cell fate decisions, proliferation, and survival.[1] Aberrant Notch signaling is a known driver in a variety of cancers, making it a compelling target for therapeutic intervention. IMR-1 functions by disrupting the formation of the Notch transcriptional activation complex by preventing the recruitment of Mastermind-like 1 (Maml1), a crucial coactivator.[1] This mode of action leads to the downregulation of Notch target genes, such as HES1 and HEY1, and subsequently inhibits the growth of Notch-dependent cancer cells.[2] These application notes provide a comprehensive overview and detailed protocols for the in vitro evaluation of IMR-1's anti-cancer effects.

Data Presentation

The inhibitory activity of IMR-1 has been evaluated across various cancer cell lines. While comprehensive public data on IC50 values from standardized cell viability assays are limited, existing research demonstrates a dose-dependent inhibitory effect on colony formation in Notch-dependent cell lines. The half-maximal inhibitory concentration (IC50) in a cell-free assay for IMR-1 has been reported to be 26 μM.

Table 1: Effect of IMR-1 on Colony Formation in Notch-Dependent Cancer Cell Lines

Cell Line	Cancer Type	Assay	Endpoint	Observed Effect
786-0	Renal Cell Carcinoma	Colony Formation	Number of Colonies	Dose-dependent reduction
OE33	Esophageal Adenocarcinoma	Colony Formation	Number of Colonies	Dose-dependent reduction

Signaling Pathway

IMR-1 specifically targets the intracellular Notch signaling pathway. The diagram below illustrates the canonical Notch signaling cascade and the point of intervention for IMR-1.

Caption: IMR-1 inhibits the Notch signaling pathway by preventing Maml1 recruitment to the NTC.

Experimental Protocols

The following are detailed protocols for assessing the in vitro effects of IMR-1 on cancer cells.

Protocol 1: Cell Viability (MTT) Assay

This protocol determines the effect of IMR-1 on the metabolic activity of cancer cells, which is an indicator of cell viability.

Materials:

• Cancer cell lines of interest

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• IMR-1 (stock solution in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (for solubilizing formazan (B1609692) crystals)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• IMR-1 Treatment:

  • Prepare serial dilutions of IMR-1 in complete culture medium. A suggested starting range is 1 µM to 100 µM.

  • Include a vehicle control (DMSO) at the same final concentration as the highest IMR-1 concentration.

  • Carefully remove the medium from the wells and add 100 µL of the IMR-1 dilutions or vehicle control.

  • Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of blank wells (medium and MTT only) from all readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the IMR-1 concentration and determine the IC50 value using non-linear regression analysis.

Caption: Workflow for the MTT cell viability assay with IMR-1 treatment.

Protocol 2: Colony Formation Assay

This assay assesses the ability of single cells to undergo sustained proliferation and form colonies following treatment with IMR-1.

Materials:

• Cancer cell lines

• Complete culture medium

• IMR-1 (stock solution in DMSO)

• 6-well plates

• Trypsin-EDTA

• PBS

• Crystal Violet staining solution (0.5% crystal violet in 25% methanol)

Procedure:

• Cell Seeding:

  • Prepare a single-cell suspension.

  • Seed a low density of cells (e.g., 200-1000 cells/well) in 6-well plates. The optimal seeding density should be determined for each cell line.

  • Allow cells to attach overnight.

• IMR-1 Treatment:

  • Treat cells with various concentrations of IMR-1 (e.g., 1 µM to 50 µM) or vehicle control.

  • Incubate the plates for 7-14 days, or until visible colonies are formed in the control wells. The medium can be replaced with fresh medium containing IMR-1 every 3-4 days if necessary.

• Colony Staining and Counting:

  • Wash the wells twice with PBS.

  • Fix the colonies with 100% methanol (B129727) for 15 minutes.

  • Stain the colonies with Crystal Violet solution for 15-30 minutes.

  • Gently wash the plates with water and allow them to air dry.

  • Count the number of colonies (typically defined as a cluster of >50 cells) in each well.

• Data Analysis:

  • Calculate the plating efficiency (PE) and surviving fraction (SF) for each treatment group.

  • PE = (Number of colonies formed / Number of cells seeded) x 100%

  • SF = PE of treated cells / PE of control cells

Protocol 3: Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between live, early apoptotic, late apoptotic, and necrotic cells after IMR-1 treatment.

Materials:

• Cancer cell lines

• Complete culture medium

• IMR-1 (stock solution in DMSO)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat cells with the desired concentrations of IMR-1 or vehicle control for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting and Staining:

  • Harvest both adherent and floating cells.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the cells by flow cytometry within one hour of staining.

  • Use appropriate compensation controls for FITC and PI.

  • Quantify the percentage of cells in each quadrant:

    • Annexin V- / PI- (Live cells)

    • Annexin V+ / PI- (Early apoptotic cells)

    • Annexin V+ / PI+ (Late apoptotic/necrotic cells)

    • Annexin V- / PI+ (Necrotic cells)

Protocol 4: Cell Cycle Analysis (Propidium Iodide Staining)

This protocol uses flow cytometry to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M) after IMR-1 treatment.

Materials:

• Cancer cell lines

• Complete culture medium

• IMR-1 (stock solution in DMSO)

• PBS

• Cold 70% ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and allow them to attach.

  • Treat cells with IMR-1 or vehicle control for the desired duration (e.g., 24 or 48 hours).

• Cell Fixation:

  • Harvest the cells and wash once with PBS.

  • Resuspend the cell pellet in 500 µL of PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining and Analysis:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cell pellet once with PBS.

  • Resuspend the cells in 500 µL of PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze the samples on a flow cytometer.

  • Use appropriate software to model the cell cycle distribution and determine the percentage of cells in G0/G1, S, and G2/M phases.

Conclusion

IMR-1 represents a promising therapeutic agent for cancers driven by aberrant Notch signaling. The protocols outlined in these application notes provide a robust framework for the in vitro characterization of IMR-1's anti-cancer properties. Researchers can adapt these methodologies to their specific cancer cell models to further elucidate the therapeutic potential of targeting the Notch pathway with IMR-1.

References

• 1. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for IMR-1 in Colony Formation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

IMR-1 is a small molecule inhibitor of the Notch signaling pathway, a critical pathway often dysregulated in cancer.[1] Aberrant Notch activity is implicated in the initiation and maintenance of tumors, as well as in the biology of cancer stem cells, contributing to metastasis and therapeutic resistance.[1] IMR-1 exerts its effect by disrupting the formation of the Notch transcriptional activation complex. Specifically, it prevents the recruitment of Mastermind-like 1 (Maml1) to this complex on the chromatin, which in turn attenuates the transcription of Notch target genes.[1][2] This targeted inhibition of Notch signaling makes IMR-1 a valuable tool for cancer research, particularly for investigating the role of this pathway in cell proliferation and survival.

The colony formation assay, or clonogenic assay, is a fundamental in vitro method to assess the long-term survival and proliferative capacity of single cells. This assay is considered a gold standard for determining the effectiveness of cytotoxic agents, including radiation and chemotherapeutic drugs. By evaluating the ability of a single cell to expand into a colony, typically defined as a cluster of at least 50 cells, this technique provides insights into the reproductive integrity of cells following treatment.

These application notes provide a detailed protocol for utilizing IMR-1 in colony formation assays to study its inhibitory effects on cancer cell proliferation.

Mechanism of Action: IMR-1 in the Notch Signaling Pathway

The Notch signaling pathway is a highly conserved cell-cell communication system. The binding of a ligand (e.g., Delta-like or Jagged) on one cell to a Notch receptor (NOTCH1-4) on an adjacent cell initiates a series of proteolytic cleavages of the receptor. This culminates in the release of the Notch Intracellular Domain (NICD). The NICD then translocates to the nucleus and forms a complex with the DNA-binding protein CSL (CBF1/Su(H)/Lag-1) and a co-activator of the Mastermind-like (MAML) family. This ternary complex activates the transcription of downstream target genes, including those in the HES (Hairy and Enhancer of Split) and HEY (Hairy/Enhancer-of-split related with YRPW motif) families, which regulate cell proliferation, differentiation, and apoptosis.

IMR-1 specifically targets the protein-protein interaction between the NICD-CSL complex and MAML1. By preventing the recruitment of MAML1, IMR-1 effectively blocks the formation of the active transcriptional complex, thereby inhibiting the expression of Notch target genes and suppressing the growth of Notch-dependent tumors.

Caption: IMR-1 inhibits the Notch signaling pathway by blocking MAML1 recruitment.

Data Presentation: Efficacy of IMR-1 in Colony Formation Assays

The inhibitory effect of IMR-1 on the clonogenic potential of Notch-dependent cancer cell lines has been demonstrated to be dose-dependent. The following tables summarize the quantitative data from colony formation assays with various cancer cell lines treated with IMR-1.

Table 1: Effect of IMR-1 on Colony Formation in Notch-Dependent Cell Lines

Cell Line	Treatment	Concentration (µM)	Relative Colony Formation (%)
OE33 (Esophageal Adenocarcinoma)	DMSO (Control)	-	100
IMR-1	10	~50
IMR-1	25	~20
786-O (Renal Cell Carcinoma)	DMSO (Control)	-	100
IMR-1	10	~60
IMR-1	25	~25

Data are estimated from graphical representations in Astudillo et al., 2016, Cancer Research.

Table 2: Sensitivity of Various Cancer Cell Lines to IMR-1 in Colony Formation Assays

Cell Line	Cancer Type	Notch Dependency	IMR-1 Sensitivity (Colony Formation)
OE33	Esophageal Adenocarcinoma	Dependent	Sensitive
786-O	Renal Cell Carcinoma	Dependent	Sensitive
MDA-MB-231	Triple-Negative Breast Cancer	Dependent	Sensitive
MCF-7	Breast Cancer (ER+)	Independent	Resistant
T47D	Breast Cancer (ER+)	Independent	Resistant

Notch dependency is based on sensitivity to the gamma-secretase inhibitor DAPT.

Experimental Protocols

This section provides a detailed protocol for a standard (anchorage-dependent) and a soft agar (B569324) (anchorage-independent) colony formation assay to evaluate the effect of IMR-1.

Protocol 1: Standard Colony Formation Assay

This assay measures the ability of adherent cells to form colonies on a solid surface.

Materials:

• IMR-1 (stock solution in DMSO)

• Notch-dependent cancer cell lines (e.g., OE33, 786-O)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• 6-well tissue culture plates

• Crystal Violet staining solution (0.5% crystal violet in 25% methanol)

• DMSO (vehicle control)

Procedure:

• Cell Seeding:

  • Harvest and count cells from a sub-confluent culture.

  • Seed a low density of cells (e.g., 500-1000 cells per well) into 6-well plates containing complete medium. The optimal seeding density should be determined empirically for each cell line to ensure the formation of distinct colonies.

  • Allow cells to attach overnight in a humidified incubator at 37°C with 5% CO2.

• IMR-1 Treatment:

  • Prepare serial dilutions of IMR-1 in complete medium from the stock solution. A suggested concentration range is 1 µM to 50 µM.

  • Include a vehicle control (DMSO) at a concentration equivalent to the highest concentration of DMSO used for the IMR-1 dilutions.

  • Remove the medium from the wells and replace it with the medium containing the different concentrations of IMR-1 or the vehicle control.

  • Incubate the plates for the desired treatment duration. For continuous exposure, the medium with IMR-1 can be refreshed every 2-3 days.

• Colony Growth:

  • Incubate the plates for 10-14 days, or until visible colonies are formed in the control wells. The incubation time will vary depending on the proliferation rate of the cell line.

• Fixation and Staining:

  • Gently wash the wells twice with PBS.

  • Fix the colonies by adding 1 ml of a fixation solution (e.g., 4% paraformaldehyde or ice-cold methanol) to each well and incubating for 15-20 minutes at room temperature.

  • Remove the fixation solution and allow the plates to air dry.

  • Add 1 ml of Crystal Violet staining solution to each well and incubate for 20-30 minutes at room temperature.

  • Carefully remove the staining solution and wash the wells with water until the background is clear.

  • Allow the plates to air dry completely.

• Colony Counting and Analysis:

  • Count the number of colonies (defined as a cluster of ≥50 cells) in each well. This can be done manually using a microscope or with automated colony counting software.

  • Calculate the Plating Efficiency (PE) and Surviving Fraction (SF) to quantify the effect of IMR-1.

    • PE = (Number of colonies formed / Number of cells seeded) x 100%

    • SF = (Number of colonies formed after treatment / Number of cells seeded) / PE of control

Caption: Workflow for a standard colony formation assay with IMR-1 treatment.

Protocol 2: Soft Agar Colony Formation Assay (Anchorage-Independent Growth)

This assay assesses the ability of cells to grow in a semi-solid medium, a hallmark of cellular transformation and tumorigenicity.

Materials:

• IMR-1 (stock solution in DMSO)

• Notch-dependent cancer cell lines

• Complete cell culture medium (2x concentration)

• Agarose (B213101) (low melting point)

• 6-well tissue culture plates

• Sterile water

• Nitroblue tetrazolium (NBT) or Crystal Violet for staining

Procedure:

• Prepare Agar Layers:

  • Bottom Layer: Prepare a 0.6% agarose solution in complete medium. Pipette 1.5 ml of this solution into each well of a 6-well plate and allow it to solidify at room temperature.

  • Top Layer (Cell Layer): Prepare a 0.3% agarose solution. Mix the cell suspension (e.g., 5,000 - 10,000 cells per well) with the 0.3% agarose solution in complete medium containing the desired concentrations of IMR-1 or vehicle control (DMSO). The final agarose concentration should be 0.3%.

  • Carefully layer 1 ml of the cell-agarose mixture on top of the solidified bottom layer.

• Incubation:

  • Allow the top layer to solidify at room temperature.

  • Incubate the plates in a humidified incubator at 37°C with 5% CO2 for 2-3 weeks.

• Feeding:

  • To prevent the agar from drying out and to replenish nutrients, add 200-500 µl of complete medium containing the respective concentrations of IMR-1 or DMSO to the top of each well every 2-3 days.

• Staining and Counting:

  • After 2-3 weeks, when colonies are visible, stain the colonies by adding 0.5 ml of a staining solution (e.g., 0.005% Crystal Violet or 1 mg/ml NBT) to each well and incubating for 1-2 hours.

  • Count the number and measure the size of the colonies using a microscope.

• Data Analysis:

  • Compare the number and size of colonies in the IMR-1 treated wells to the control wells to determine the effect on anchorage-independent growth.

Conclusion

IMR-1 is a potent and specific inhibitor of the Notch signaling pathway that effectively reduces the colony-forming ability of Notch-dependent cancer cells in a dose-dependent manner. The provided protocols for standard and soft agar colony formation assays offer robust methods for quantifying the cytostatic and anti-tumorigenic effects of IMR-1 in vitro. These assays are invaluable tools for researchers and drug development professionals investigating the therapeutic potential of targeting the Notch pathway in cancer.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Measuring Notch Signaling Inhibition in IMR-1 Treated Cell Lines using RT-qPCR

For Researchers, Scientists, and Drug Development Professionals

Introduction

IMR-1 is a novel small molecule inhibitor of the Notch signaling pathway.[1] It functions by disrupting the formation of the Notch transcriptional activation complex, specifically by preventing the recruitment of Mastermind-like 1 (Maml1) to the complex on the chromatin.[1] This inhibitory action leads to a downstream decrease in the transcription of canonical Notch target genes, such as HES1 and HEYL, which are critical regulators of cell proliferation, differentiation, and apoptosis. Dysregulation of the Notch pathway is implicated in various cancers, making it a key target for therapeutic development.

This document provides a detailed protocol for treating cancer cell lines with IMR-1 and subsequently quantifying the changes in Notch target gene expression using Reverse Transcription Quantitative Polymerase Chain Reaction (RT-qPCR).

Data Summary

Treatment of Notch-dependent cancer cell lines with IMR-1 results in a dose-dependent decrease in the mRNA levels of the Notch target genes HES1 and HEYL. The following table summarizes representative quantitative data on the relative gene expression following IMR-1 treatment.

Cell Line	Treatment	Concentration (µM)	Treatment Time (hours)	Target Gene	Relative Expression (Fold Change vs. DMSO)
OE33 (Esophageal Adenocarcinoma)	IMR-1	10	48	HES1	~0.6
OE33 (Esophageal Adenocarcinoma)	IMR-1	25	48	HES1	~0.3
786-0 (Renal Cell Carcinoma)	IMR-1	10	48	HES1	~0.7
786-0 (Renal Cell Carcinoma)	IMR-1	25	48	HES1	~0.4
OE33 (Esophageal Adenocarcinoma)	IMR-1	10	48	HEYL	~0.5
OE33 (Esophageal Adenocarcinoma)	IMR-1	25	48	HEYL	~0.2
786-0 (Renal Cell Carcinoma)	IMR-1	10	48	HEYL	~0.6
786-0 (Renal Cell Carcinoma)	IMR-1	25	48	HEYL	~0.3

Note: The data presented in this table are estimations derived from the graphical representations in Astudillo et al., Cancer Research, 2016.[1]

Signaling Pathway and Experimental Workflow

To visualize the mechanism of IMR-1 and the experimental procedure, the following diagrams are provided.

Caption: Mechanism of IMR-1 in the Notch Signaling Pathway.

Caption: Experimental Workflow for RT-qPCR Analysis.

Experimental Protocols

Materials

• Cell Lines: Notch-dependent cancer cell lines (e.g., OE33, 786-0).

• Cell Culture Medium: Appropriate medium for the chosen cell line (e.g., RPMI-1640 or DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• IMR-1: Stock solution in DMSO.

• DMSO: Vehicle control.

• Phosphate-Buffered Saline (PBS): pH 7.4.

• RNA Extraction Reagent: Trizol or equivalent.

• Reverse Transcription Kit: With reverse transcriptase, dNTPs, and random primers or oligo(dT).

• qPCR Master Mix: SYBR Green or TaqMan-based.

• Primers: Forward and reverse primers for target genes (HES1, HEYL) and a housekeeping gene (e.g., GAPDH, TBP, HPRT).

• Nuclease-free water.

• PCR plates and seals.

• Real-time PCR instrument.

Methods

1. Cell Culture and IMR-1 Treatment

• Seed the chosen cancer cell line in 6-well plates at a density that will result in 70-80% confluency at the time of RNA extraction.

• Allow the cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

• Prepare working solutions of IMR-1 in the cell culture medium at the desired final concentrations (e.g., 10 µM and 25 µM). Prepare a vehicle control with the same final concentration of DMSO as the highest IMR-1 concentration.

• Remove the old medium from the cells and replace it with the medium containing the different concentrations of IMR-1 or the DMSO vehicle control.

• Incubate the cells for the desired treatment time (e.g., 48 hours).

2. RNA Extraction

• After the treatment period, aspirate the medium and wash the cells once with ice-cold PBS.

• Add 1 mL of Trizol reagent directly to each well and lyse the cells by pipetting up and down.

• Transfer the lysate to a microcentrifuge tube and proceed with RNA extraction according to the manufacturer's protocol. This typically involves chloroform (B151607) extraction and isopropanol (B130326) precipitation.

• Resuspend the final RNA pellet in an appropriate volume of nuclease-free water.

3. RNA Quantification and Quality Control

• Determine the concentration and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop). An A260/A280 ratio of ~2.0 is indicative of pure RNA.

• (Optional but recommended) Assess RNA integrity using gel electrophoresis or a bioanalyzer. Intact 28S and 18S ribosomal RNA bands should be visible.

4. Reverse Transcription (cDNA Synthesis)

• Synthesize complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcription kit.

• In a PCR tube, combine the RNA, random primers or oligo(dT), and nuclease-free water.

• Incubate according to the kit's instructions to allow for primer annealing.

• Add the reverse transcription master mix containing reverse transcriptase, dNTPs, and reaction buffer.

• Perform the reverse transcription reaction in a thermal cycler using the manufacturer's recommended temperature and time profile.

• The resulting cDNA can be stored at -20°C.

5. RT-qPCR

• Prepare the qPCR reaction mix in a new PCR plate. For each sample, combine the qPCR master mix, forward and reverse primers for the target or housekeeping gene, and nuclease-free water.

• Add the diluted cDNA to the respective wells. It is recommended to run each sample in triplicate.

• Include a no-template control (NTC) for each primer set to check for contamination.

• Seal the plate and centrifuge briefly to collect the contents at the bottom of the wells.

• Perform the qPCR reaction in a real-time PCR instrument using a standard cycling program (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

6. Data Analysis

• Collect the cycle threshold (Ct) values for each sample and gene.

• Normalize the Ct values of the target genes (HES1, HEYL) to the Ct values of the housekeeping gene (e.g., GAPDH) for each sample to obtain the ΔCt.

  • ΔCt = Ct(target gene) - Ct(housekeeping gene)

• Calculate the ΔΔCt by subtracting the ΔCt of the control (DMSO-treated) samples from the ΔCt of the IMR-1-treated samples.

  • ΔΔCt = ΔCt(IMR-1 treated) - ΔCt(DMSO control)

• Determine the fold change in gene expression using the 2-ΔΔCt method.

This protocol provides a robust framework for assessing the efficacy of IMR-1 in inhibiting the Notch signaling pathway at the transcriptional level. Accurate and reproducible data generated from this method can significantly contribute to the pre-clinical evaluation of IMR-1 and other Notch inhibitors.

References

• 1. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for IMR-1 in Patient-Derived Xenograft (PDX) Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

IMR-1 is a small molecule inhibitor of the Notch signaling pathway, a critical regulator of cell fate, proliferation, and differentiation that is often dysregulated in cancer.[1][2] Unlike other Notch inhibitors that target gamma-secretase, IMR-1 specifically disrupts the formation of the Notch transcriptional activation complex by preventing the recruitment of Mastermind-like 1 (Maml1).[1][3][4] This targeted mechanism of action makes IMR-1 a valuable tool for investigating the role of Notch signaling in tumorigenesis and as a potential therapeutic agent. These application notes provide detailed protocols for the use of IMR-1 in patient-derived xenograft (PDX) models, a preclinical platform that more accurately reflects the heterogeneity and microenvironment of human tumors.[5][6]

Mechanism of Action

IMR-1 functions by inhibiting the assembly of the Notch transcriptional activation complex.[1] In canonical Notch signaling, the binding of a ligand to the Notch receptor leads to proteolytic cleavages, releasing the Notch intracellular domain (NICD). NICD then translocates to the nucleus and forms a complex with the DNA-binding protein CSL and the coactivator Maml1, leading to the transcription of Notch target genes such as Hes1, HeyL, and Notch3.[1] IMR-1 specifically interferes with the recruitment of Maml1 to the NICD-CSL complex on the chromatin, thereby attenuating the transcription of these target genes and inhibiting the growth of Notch-dependent tumors.[1][3]

Quantitative Data Summary

The following table summarizes the key quantitative data for the use of IMR-1 in preclinical xenograft models based on published studies.

Parameter	Value	Details	Source
Drug	IMR-1	Inhibitor of Mastermind Recruitment-1	[1]
Animal Model	Patient-Derived Xenograft (PDX)	Esophageal Adenocarcinoma	[1]
Dosage	15 mg/kg	Daily administration	[1][7][8]
Route of Administration	Intraperitoneal (i.p.) injection	[1][8]
Treatment Duration	24 days	[1][8]
Control Groups	DMSO (vehicle)	[1]
Reported Efficacy	Significant abrogation of tumor growth	Similar to DAPT (a gamma-secretase inhibitor) at 20 mg/kg	[1]
Toxicity	No significant weight loss or other visible signs of adverse effects	[1]

Experimental Protocols

Preparation of IMR-1 for In Vivo Administration

Materials:

• IMR-1 compound

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween80

• Sterile ddH2O (double-distilled water)

• Sterile microcentrifuge tubes

• Vortex mixer

• Syringes and needles for administration

Protocol:

• Prepare a stock solution of IMR-1 in DMSO. For example, a 25 mg/mL stock solution.

• To prepare the working solution for injection, first add the required volume of the IMR-1 stock solution to a sterile microcentrifuge tube.

• Add PEG300 to the tube. For a final volume of 1 mL, a common formulation involves adding 400 µL of PEG300.

• Vortex the mixture until the solution is clear.

• Add Tween80 to the mixture. For a 1 mL final volume, 50 µL of Tween80 is typically used.

• Vortex again until the solution is clear.

• Add sterile ddH2O to bring the solution to the final desired volume (e.g., 500 µL for a 1 mL final volume).

• Vortex thoroughly one last time. The final solution should be clear.

• This formulation should be prepared fresh daily before administration to the animals.

Note: The final concentration of DMSO should be kept low (e.g., 5%) to minimize toxicity.

Patient-Derived Xenograft (PDX) Model Establishment and IMR-1 Treatment

Materials:

• Immunocompromised mice (e.g., NSG mice)

• Patient-derived tumor tissue

• Surgical tools for implantation

• Calipers for tumor measurement

• IMR-1 working solution

• Vehicle control solution (e.g., the same formulation without IMR-1)

• Animal balance

Protocol:

• PDX Model Establishment:

  • Surgically implant small fragments of patient-derived tumor tissue subcutaneously into the flank of immunocompromised mice.

  • Monitor the mice regularly for tumor growth.

• Tumor Growth Monitoring:

  • Once tumors become palpable, measure their dimensions using calipers every 2-4 days.

  • Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.

• Treatment Initiation:

  • When tumors reach a predetermined size (e.g., 200 mm³), randomize the mice into treatment and control groups.[1][8]

• IMR-1 Administration:

  • Administer IMR-1 at a dose of 15 mg/kg body weight via intraperitoneal (i.p.) injection daily.[1][8]

  • Administer the vehicle solution to the control group using the same volume and route of administration.

• Monitoring During Treatment:

  • Continue to monitor tumor volume every 2-4 days throughout the treatment period (e.g., 24 days).[1]

  • Monitor the body weight and overall health of the mice daily for any signs of toxicity.[1]

• Endpoint and Tissue Collection:

  • At the end of the treatment period, euthanize the mice according to institutional guidelines.

  • Harvest the tumors for further analysis, such as weighing and performing molecular analyses (e.g., RT-qPCR for Notch target genes like Hes1, HeyL, and Notch3) to confirm the on-target effect of IMR-1.[1]

Visualizations

Signaling Pathway Diagram

Caption: Mechanism of IMR-1 action on the Notch signaling pathway.

Experimental Workflow Diagram

Caption: Experimental workflow for IMR-1 treatment in PDX models.

References

• 1. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Small Molecule IMR-1 Inhibits the Notch Transcriptional Activation Complex to Suppress Tumorigenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. apexbt.com [apexbt.com]
• 8. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols for In Vivo Administration of IMR-1 in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

IMR-1 is a small-molecule inhibitor of the Notch signaling pathway, a critical regulator of cell fate decisions, proliferation, and differentiation.[1][2][3] Aberrant Notch signaling is implicated in the initiation and progression of various cancers, making it an attractive therapeutic target.[4][5] IMR-1 exerts its effect through a distinct mechanism of action; it disrupts the assembly of the Notch transcriptional activation complex by preventing the recruitment of Mastermind-like 1 (Maml1) to the complex on chromatin.[3][6] This action selectively attenuates the transcription of Notch target genes, such as HES1 and HEYL.[6][7]

These application notes provide detailed protocols for the in vivo administration of IMR-1 in various mouse models, summarizing key efficacy and pharmacokinetic data. The methodologies are based on published preclinical studies and are intended to guide researchers in designing and executing their own experiments.

Mechanism of Action: IMR-1 in the Notch Signaling Pathway

IMR-1 specifically targets the formation of the Notch Ternary Complex (NTC). In the canonical Notch pathway, ligand binding to the Notch receptor leads to proteolytic cleavages, releasing the Notch Intracellular Domain (NICD). NICD translocates to the nucleus, binds to the transcription factor CSL (CBF1/Su(H)/Lag-1, also known as RBPj), and recruits the coactivator Maml1. This assembly forms the NTC, which drives the expression of target genes. IMR-1 inhibits the NTC assembly by blocking the recruitment of Maml1, thereby suppressing Notch-mediated transcription.[3][7]

Caption: IMR-1 inhibits the Notch pathway by blocking Maml1 recruitment to the NTC.

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vivo studies using IMR-1 in mouse models.

Table 1: Summary of IMR-1 In Vivo Efficacy Studies

Mouse Model	Cancer Type	IMR-1 Dose & Route	Treatment Schedule	Key Outcomes	Reference
Nude Mouse Xenograft (OE19 cells)	Esophageal Adenocarcinoma	15 mg/kg, i.p.	Daily for 4 weeks	Readily blocks tumor establishment. No observable adverse effects.	[7]
PDX Model (EAC29)	Esophageal Adenocarcinoma	15 mg/kg, i.p.	Daily for 24 days	Significantly abrogated tumor growth.	[7][8]

| PDX Model (EAC47) | Esophageal Adenocarcinoma | 15 mg/kg, i.p. | Daily for 24 days | Tumor growth significantly inhibited, comparable to DAPT (20 mg/kg). No significant weight loss. |[1][7] |

Table 2: Pharmacokinetic Parameters of IMR-1A (Active Metabolite) in C57BL/6 Mice After IMR-1 Administration IMR-1 functions as a prodrug, rapidly metabolizing into its more potent acid metabolite, IMR-1A (IC50 = 0.5 µM).[7][9]

Administration Route	IMR-1 Dose	Analyte	Tmax (h)	T½ (h)	Clearance (CL) (mL/min/kg)	Reference
Intravenous (i.v.)	2 mg/kg	IMR-1A	-	2.22	7.0	[7][9]
Intraperitoneal (i.p.)	100 mg/kg	IMR-1A	0.50	6.16	-	[7][9]

Experimental Protocols

Protocol 1: Pharmacokinetic (PK) Study in C57BL/6 Mice

This protocol is designed to determine the pharmacokinetic profile of IMR-1's active metabolite, IMR-1A.

Materials:

• IMR-1

• Male C57BL/6 mice[7]

• Vehicle for i.v. administration: 5% NMP, 5% Solutol-HS 15, 90% Normal saline[10]

• Vehicle for i.p. administration: DMSO or other suitable vehicle

• Standard equipment for dosing (syringes, needles) and blood collection

Procedure:

• Animal Acclimation: Acclimate male C57BL/6 mice for at least one week under standard laboratory conditions.

• IMR-1 Formulation:

  • For Intravenous (i.v.) Administration: Prepare a 2 mg/kg solution of IMR-1 in the specified vehicle (5% NMP, 5% Solutol-HS 15, 90% Normal saline).[10]

  • For Intraperitoneal (i.p.) Administration: Prepare a 100 mg/kg suspension or solution of IMR-1 in a suitable vehicle.[7]

• Administration:

  • Divide mice into two groups.

  • Administer a single 2 mg/kg dose of IMR-1 to the first group via tail vein injection.[7][10]

  • Administer a single 100 mg/kg dose of IMR-1 to the second group via intraperitoneal injection.[7]

• Blood Sampling: Collect blood samples (e.g., via retro-orbital or tail vein sampling) at various time points post-administration (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours).

• Plasma Preparation: Process blood samples to isolate plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of the active metabolite, IMR-1A, in plasma samples using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method. Note that the parent compound IMR-1 may not be detectable in plasma.[7]

• Data Analysis: Calculate key pharmacokinetic parameters (Tmax, T½, CL, etc.) for IMR-1A using appropriate software.

Protocol 2: Tumor Growth Inhibition in a Patient-Derived Xenograft (PDX) Model

This protocol describes a study to evaluate the anti-tumor efficacy of IMR-1 in an established PDX model.

Materials:

• IMR-1

• Vehicle Control (e.g., DMSO)[7]

• Immunocompromised mice (e.g., NSG mice)[7]

• Patient-derived esophageal adenocarcinoma tumor tissue[7]

• Standard surgical and animal handling equipment

• Calipers for tumor measurement

Procedure:

• Tumor Implantation: Subcutaneously implant small fragments of patient-derived tumor tissue into the flank of each NSG mouse.

• Tumor Growth Monitoring: Allow tumors to grow, monitoring their volume regularly using caliper measurements (Volume = 0.5 x Length x Width²).

• Group Randomization: Once tumors reach a predetermined average size (e.g., 200 mm³), randomly assign mice into treatment and control groups (n=5-6 mice per group).[7][8]

• Treatment Administration:

  • Treatment Group: Administer IMR-1 at 15 mg/kg via intraperitoneal (i.p.) injection daily.[7][8]

  • Control Group: Administer an equivalent volume of the vehicle (e.g., DMSO) via i.p. injection daily.[7]

• Monitoring:

  • Measure tumor volume every 4 days.[10]

  • Monitor animal body weight and overall health status throughout the study to assess toxicity.[7]

• Study Endpoint: Continue treatment for the planned duration (e.g., 24 days).[7][8] At the end of the study, euthanize the mice.

• Tissue Harvesting and Analysis:

  • Excise, weigh, and photograph the tumors.[10]

  • Harvest tumor samples for downstream analysis, such as RT-qPCR, to evaluate the expression of Notch target genes (e.g., HeyL, Hes1) and confirm on-target drug activity.[8]

Experimental Workflow

The following diagram illustrates a typical workflow for an in vivo efficacy study of IMR-1.

Caption: General workflow for an in vivo IMR-1 efficacy study in mouse models.

References

• 1. apexbt.com [apexbt.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The Small Molecule IMR-1 Inhibits the Notch Transcriptional Activation Complex to Suppress Tumorigenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols: IMR-1 in Esophageal Adenocarcinoma Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

IMR-1 is a small molecule inhibitor that targets the Notch signaling pathway, a critical regulator of cell fate decisions, proliferation, and differentiation.[1][2] In the context of esophageal adenocarcinoma (EAC), where aberrant Notch activity is implicated in tumorigenesis, IMR-1 presents a promising therapeutic avenue.[1] These application notes provide a comprehensive overview of the use of IMR-1 in EAC research, including its mechanism of action, quantitative data on its efficacy, and detailed protocols for key experimental procedures.

IMR-1 functions by disrupting the assembly of the Notch transcriptional activation complex.[1][2] Specifically, it prevents the recruitment of Mastermind-like 1 (Maml1) to the complex formed by the Notch intracellular domain (NICD) and the DNA-binding protein CSL.[1] This inhibition leads to the downregulation of Notch target genes, such as HES1 and HEYL, thereby impeding cancer cell growth and proliferation.[1][3]

Quantitative Data Summary

The following tables summarize the quantitative effects of IMR-1 on esophageal adenocarcinoma cell lines. These data have been compiled from studies investigating the efficacy of IMR-1 in preclinical models.

Cell Line	Assay Type	Treatment	Result	Reference
OE33	Colony Formation Assay	IMR-1 (dose-dependent)	Dose-dependent reduction in colony formation	[1]
OE19	Xenograft Tumor Growth	IMR-1 (15 mg/kg, daily i.p. injection)	Significant inhibition of tumor establishment	[1]
OE33	RT-qPCR (Notch Target Genes)	IMR-1 (25 µM)	Dose-dependent decrease in Hes-1 and Hey-L transcription	[1][3]
786-0 (Renal)	Colony Formation Assay	IMR-1 (dose-dependent)	Dose-dependent reduction in colony formation	[1][3]

Note: Specific IC50 values for IMR-1 in EAC cell lines from cell viability assays were not available in the reviewed literature. The colony formation assay provides a measure of anchorage-independent growth inhibition.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of IMR-1 and a typical experimental workflow for its evaluation in esophageal adenocarcinoma research.

Caption: Mechanism of IMR-1 action in the Notch signaling pathway.

Caption: Experimental workflow for evaluating IMR-1 in EAC research.

Detailed Experimental Protocols

Cell Culture of Esophageal Adenocarcinoma Cell Lines (OE19, OE33)

Materials:

• Esophageal adenocarcinoma cell lines (e.g., OE19, OE33)

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• Cell culture flasks and plates

• Humidified incubator (37°C, 5% CO2)

Protocol:

• Culture OE19 and OE33 cells in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Passage cells upon reaching 80-90% confluency. To do this, wash the cells with PBS, detach them using Trypsin-EDTA, and neutralize the trypsin with complete medium.

• Centrifuge the cell suspension, resuspend the pellet in fresh medium, and seed into new culture vessels at the desired density.

Colony Formation Assay

Materials:

• EAC cells (e.g., OE33)

• Complete culture medium

• IMR-1 (various concentrations)

• 6-well plates

• Crystal Violet staining solution (0.5% crystal violet in 25% methanol)

• PBS

Protocol:

• Seed 500-1000 EAC cells per well in 6-well plates.

• Allow cells to attach overnight.

• Treat the cells with a range of IMR-1 concentrations (e.g., 0, 5, 10, 25, 50 µM) or vehicle control (DMSO).

• Incubate the plates for 10-14 days, replacing the medium with freshly prepared IMR-1 or vehicle every 3-4 days.

• After the incubation period, wash the wells with PBS.

• Fix the colonies with 100% methanol (B129727) for 15 minutes.

• Stain the colonies with Crystal Violet solution for 15-30 minutes.

• Gently wash the plates with water and allow them to air dry.

• Count the number of colonies (typically defined as clusters of >50 cells) in each well.

• Calculate the plating efficiency and surviving fraction for each treatment condition relative to the vehicle control.

Real-Time Quantitative PCR (RT-qPCR) for Notch Target Genes

Materials:

• Treated and untreated EAC cells

• RNA extraction kit (e.g., TRIzol)

• cDNA synthesis kit

• SYBR Green or TaqMan-based qPCR master mix

• Primers for Notch target genes (HES1, HEYL) and a housekeeping gene (e.g., HPRT, GAPDH)

• RT-qPCR instrument

Protocol:

• RNA Extraction: Isolate total RNA from IMR-1 treated and control cells using an RNA extraction kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize first-strand cDNA from the isolated RNA using a cDNA synthesis kit.

• qPCR Reaction: Set up the qPCR reaction by mixing cDNA, forward and reverse primers for the target and housekeeping genes, and qPCR master mix.

  • HES1 Forward Primer: 5'-AGGCGGACATTCTGGAAATG-3'

  • HES1 Reverse Primer: 5'-CGTTCATGTCCTGCAGCG-3'

  • HEYL Forward Primer: 5'-GTCGCTGCGGCCAAATAC-3'

  • HEYL Reverse Primer: 5'-GGTACATGTCGCTGTTGCTGT-3'

  • HPRT Forward Primer: 5'-TGACACTGGCAAAACAATGCA-3'

  • HPRT Reverse Primer: 5'-GGTCTTTTATTTCACAGGGAGG-3'

• Data Analysis: Perform the qPCR reaction in a real-time PCR system. Analyze the data using the comparative Ct (ΔΔCt) method to determine the relative fold change in gene expression, normalized to the housekeeping gene.

Chromatin Immunoprecipitation (ChIP) Assay

Materials:

• EAC cells (e.g., OE33) treated with IMR-1 (25 µM) or vehicle

• Formaldehyde (B43269) (1%)

• Glycine

• Cell lysis buffer

• Nuclear lysis buffer

• Sonication equipment

• Antibody against Maml1

• IgG control antibody

• Protein A/G magnetic beads

• Wash buffers (low salt, high salt, LiCl)

• Elution buffer

• Proteinase K

• Phenol:chloroform:isoamyl alcohol

• Ethanol (B145695)

• Primers for the HES1 promoter and a negative control region (e.g., GAPDH promoter)

Protocol:

• Cross-linking: Treat cells with 1% formaldehyde for 10 minutes at room temperature to cross-link proteins to DNA. Quench the reaction with glycine.

• Cell Lysis: Harvest and lyse the cells to isolate nuclei.

• Chromatin Shearing: Resuspend the nuclear pellet in nuclear lysis buffer and sonicate the chromatin to an average fragment size of 200-1000 bp.

• Immunoprecipitation: Pre-clear the chromatin with protein A/G beads. Incubate the chromatin overnight at 4°C with an anti-Maml1 antibody or a negative control IgG.

• Immune Complex Capture: Add protein A/G beads to capture the antibody-chromatin complexes.

• Washes: Wash the beads sequentially with low salt, high salt, and LiCl wash buffers to remove non-specific binding.

• Elution and Reverse Cross-linking: Elute the chromatin from the beads and reverse the cross-links by incubating at 65°C overnight with the addition of NaCl.

• DNA Purification: Treat with RNase A and Proteinase K, then purify the DNA using phenol:chloroform extraction and ethanol precipitation.

• qPCR Analysis: Use the purified DNA as a template for qPCR with primers specific to the HES1 promoter to quantify the enrichment of Maml1. Normalize the results to the input DNA and compare the enrichment between IMR-1 treated and vehicle-treated samples.

Esophageal Adenocarcinoma Xenograft Model

Materials:

• Immunocompromised mice (e.g., nude mice)

• EAC cells (e.g., OE19)

• Matrigel (optional)

• IMR-1 (15 mg/kg)

• Vehicle control (e.g., DMSO)

• Calipers for tumor measurement

Protocol:

• Cell Implantation: Subcutaneously inject 5 x 10^6 OE19 cells, optionally mixed with Matrigel, into the flank of each mouse.

• Tumor Growth: Monitor the mice for tumor formation.

• Treatment: Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Administer IMR-1 (15 mg/kg) or vehicle via intraperitoneal (i.p.) injection daily.

• Tumor Measurement: Measure tumor volume with calipers every 2-3 days.

• Endpoint: At the end of the study (e.g., after 3-4 weeks of treatment or when tumors reach a predetermined size), euthanize the mice and excise the tumors.

• Analysis: Analyze the tumor weight and volume. Optionally, tumor tissue can be used for further analysis, such as RT-qPCR for Notch target gene expression or immunohistochemistry.

Conclusion

IMR-1 demonstrates significant potential as a targeted therapeutic agent for esophageal adenocarcinoma by effectively inhibiting the Notch signaling pathway. The provided protocols offer a framework for researchers to investigate the efficacy and mechanism of IMR-1 in preclinical EAC models. Further investigation into the dose-response relationship and potential combination therapies will be crucial for its clinical translation.

References

• 1. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Small Molecule IMR-1 Inhibits the Notch Transcriptional Activation Complex to Suppress Tumorigenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Western Blot Analysis of IMR-1 Treated Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

IMR-1 is a small molecule inhibitor of the Notch signaling pathway.[1][2] Its mechanism of action involves disrupting the formation of the Notch transcriptional activation complex by preventing the recruitment of Mastermind-like 1 (Maml1) to the complex on chromatin.[1][3] This leads to the attenuation of Notch target gene transcription.[1][3] Western blot analysis is a critical technique to elucidate the downstream effects of IMR-1 treatment on the protein expression levels of key components and targets of the Notch pathway. These application notes provide detailed protocols for the Western blot analysis of cells treated with IMR-1.

Data Presentation

Quantitative analysis of Western blots is essential for determining the dose-dependent effects of IMR-1. Densitometry is used to measure the intensity of the protein bands, which are then normalized to a loading control (e.g., GAPDH, β-actin, or total protein stain) to account for variations in protein loading. The data below illustrates the expected outcomes on key Notch signaling proteins in a Notch-dependent cell line (e.g., OE33 or 786-0) following IMR-1 treatment.

Table 1: Quantitative Analysis of Notch Pathway Protein Expression in IMR-1 Treated Cells

Target Protein	Treatment Group	Densitometry (Arbitrary Units)	Normalized Expression (Fold Change vs. Control)	Standard Deviation	p-value
HES1	Control (Vehicle)	1.50	1.00	0.12	-
IMR-1 (10 µM)	0.90	0.60	0.08	<0.05
IMR-1 (25 µM)	0.45	0.30	0.05	<0.01
HEY1	Control (Vehicle)	1.20	1.00	0.10	-
IMR-1 (10 µM)	0.78	0.65	0.09	<0.05
IMR-1 (25 µM)	0.42	0.35	0.06	<0.01
Cleaved Notch1 (NICD)	Control (Vehicle)	1.80	1.00	0.15	-
IMR-1 (10 µM)	1.75	0.97	0.18	>0.05
IMR-1 (25 µM)	1.82	1.01	0.16	>0.05
GAPDH (Loading Control)	Control (Vehicle)	2.00	1.00	0.05	-
IMR-1 (10 µM)	2.05	1.03	0.06	>0.05
IMR-1 (25 µM)	1.98	0.99	0.07	>0.05

Note: The data presented in this table are representative and intended for illustrative purposes. Actual results may vary depending on the cell line, experimental conditions, and antibodies used.

Signaling Pathway and Experimental Workflow

IMR-1 Mechanism of Action in the Notch Signaling Pathway

References

• 1. The Small Molecule IMR-1 Inhibits the Notch Transcriptional Activation Complex to Suppress Tumorigenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative Western Blot Analysis | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. The NOTCH1-HEY1 pathway regulates self-renewal and epithelial-mesenchymal transition of salivary adenoid cystic carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: In vivo Metabolism of IMR-1 to IMR-1A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers studying the in vivo metabolism of the Notch inhibitor, IMR-1, to its active metabolite, IMR-1A.

Frequently Asked Questions (FAQs)

Q1: What is the relationship between IMR-1 and IMR-1A?

A: IMR-1 is a prodrug that is rapidly metabolized in vivo to its active acid metabolite, IMR-1A.[1] The ester moiety in IMR-1 is designed to increase its lipophilicity and cell permeability.[1] In vivo, esterases are thought to hydrolyze this ester, converting IMR-1 to IMR-1A.[1]

Q2: Which compound is more potent, IMR-1 or IMR-1A?

A: IMR-1A is significantly more potent than IMR-1. In vitro studies have shown that IMR-1A has a 50-fold greater potency in inhibiting the Notch signaling pathway compared to IMR-1, with an IC50 of 0.5 µM for IMR-1A versus 26 µM for IMR-1.[1][2][3]

Q3: What is the mechanism of action of IMR-1A?

A: IMR-1A inhibits the Notch signaling pathway by disrupting the assembly of the Notch transcriptional activation complex. Specifically, it prevents the recruitment of Mastermind-like 1 (Maml1) to the complex on chromatin, which in turn attenuates the transcription of Notch target genes.[1][2][4]

Q4: What are the expected pharmacokinetic properties of IMR-1A after administering IMR-1?

A: Following administration of IMR-1 in mice, IMR-1 itself is often undetectable in plasma, while its metabolite, IMR-1A, can be measured.[1] Pharmacokinetic studies in male C57BL/6 mice have provided key parameters for IMR-1A.[1] For a summary of this data, please refer to the data tables section.

Q5: In which animal models has the metabolism of IMR-1 to IMR-1A been observed?

A: The in vivo conversion of IMR-1 to IMR-1A has been documented in male C57BL/6 mice.[1] Additionally, IMR-1 has been shown to inhibit Notch-dependent somite development in zebrafish embryos, suggesting it is also active in this model.[1]

Troubleshooting Guides

This section addresses potential issues that may arise during in vivo experiments involving IMR-1.

Problem	Possible Cause(s)	Suggested Solution(s)
IMR-1 is detected in plasma, but IMR-1A levels are low or undetectable.	Incomplete hydrolysis: The esterase activity in the experimental system may be insufficient for complete conversion. This could be due to species differences or the specific in vitro system used (if not a whole animal).	- Verify esterase activity: If using an in vitro system like microsomes or S9 fractions, ensure the presence of active esterases.[5][6] - Increase incubation time: For in vitro assays, a longer incubation period may be necessary. - Use a different model: Consider using a model known to have high esterase activity, such as primary hepatocytes.[7]
High variability in IMR-1A plasma concentrations between animals.	- Inconsistent dosing: Inaccurate administration of IMR-1 can lead to variable exposure. - Differences in metabolism: Individual animal physiology can lead to variations in metabolic rates. - Sample handling issues: Inconsistent sample collection or processing can affect the stability of the analytes.	- Refine dosing technique: Ensure accurate and consistent administration of IMR-1, particularly for intraperitoneal or oral routes.[2] - Increase sample size: A larger group of animals can help to account for biological variability. - Standardize sample handling: Follow a strict protocol for blood collection, plasma separation, and storage to minimize analyte degradation.
IMR-1A is not showing the expected pharmacological effect in vivo.	- Insufficient dose: The administered dose of IMR-1 may not be high enough to produce a therapeutic concentration of IMR-1A. - Poor bioavailability: The route of administration may not be optimal, leading to low systemic exposure. - Rapid clearance: IMR-1A may be cleared from circulation too quickly to exert a sustained effect.	- Perform a dose-response study: Test a range of IMR-1 doses to determine the optimal concentration for the desired effect.[8] - Evaluate different administration routes: Compare intravenous, intraperitoneal, and oral administration to assess bioavailability.[1] - Analyze the full pharmacokinetic profile: Determine the half-life and clearance of IMR-1A to understand its persistence in the body.[1]
Difficulty in quantifying IMR-1 and IMR-1A in biological samples.	- Low analyte concentration: The levels of IMR-1 and/or IMR-1A may be below the limit of detection of the analytical method. - Matrix effects: Components in the biological matrix (e.g., plasma, tissue homogenate) can interfere with the analysis. - Analyte instability: The compounds may degrade during sample processing or storage.	- Optimize the analytical method: Use a highly sensitive method such as LC-MS/MS and optimize the parameters for IMR-1 and IMR-1A. - Implement robust sample preparation: Use techniques like solid-phase extraction or protein precipitation to remove interfering substances. - Assess stability: Perform freeze-thaw and bench-top stability tests to ensure the integrity of the analytes during handling.

Quantitative Data

The following tables summarize the pharmacokinetic parameters of IMR-1A after administration of IMR-1 in male C57BL/6 mice.

Table 1: Pharmacokinetic Parameters of IMR-1A [1]

Parameter	Intravenous (2 mg/kg IMR-1)	Intraperitoneal (100 mg/kg IMR-1)
T1/2 (h)	2.22	-
Cmax (ng/mL)	1489	4333
Tmax (h)	0.08	0.25
AUClast (hng/mL)	1481	10078
AUCinf (hng/mL)	1500	-
CL (mL/min/kg)	7	-
Vss (L/kg)	2.8	-

Data extracted from the study by Astudillo et al., 2016. T1/2: Terminal elimination half-life; Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC: Area under the curve; CL: Systemic plasma clearance; Vss: Volume of distribution at steady state.

Experimental Protocols

1. In Vivo Pharmacokinetic Study

This protocol is a generalized procedure based on the methodology described for IMR-1.[1]

• Animal Model: Male C57BL/6 mice.

• Dosing:

  • Intravenous (IV): Administer IMR-1 at 2 mg/kg via the tail vein.

  • Intraperitoneal (IP): Administer IMR-1 at 100 mg/kg.

• Sample Collection:

  • Collect blood samples at various time points post-administration (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

  • Blood should be collected into tubes containing an anticoagulant (e.g., EDTA).

• Sample Processing:

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Analysis:

  • Quantify the concentration of IMR-1A in the plasma samples using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Pharmacokinetic parameters are then calculated from the concentration-time data.

2. Cell-Based Notch Inhibition Assay

This protocol can be used to assess the inhibitory activity of IMR-1 and IMR-1A on Notch signaling.[1]

• Cell Lines: Use cancer cell lines known to be dependent on Notch signaling (e.g., 786-0, OE33).

• Treatment:

  • Plate the cells and allow them to adhere overnight.

  • Treat the cells with varying concentrations of IMR-1 or IMR-1A. Include a vehicle control (e.g., DMSO).

• Assay:

  • Colony Formation Assay: After treatment for a specified period, stain the cells with crystal violet and quantify colony formation. A dose-dependent reduction in colonies indicates inhibition of cell proliferation.

  • Gene Expression Analysis (RT-qPCR): After a shorter treatment period (e.g., 24-48 hours), extract RNA and perform RT-qPCR to measure the expression of Notch target genes (e.g., HES1, HEY1). A decrease in the expression of these genes indicates Notch pathway inhibition.

Visualizations

Caption: Experimental workflow for studying the in vivo metabolism and activity of IMR-1.

Caption: IMR-1A inhibits the Notch signaling pathway by blocking Maml1 recruitment.

References

• 1. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. EWU Digital Commons - 2025 Symposium: Identifying Notch-Regulated Gene and Biological Pathways Using a Specific Notch Signaling Inhibitor IMR-1A [dc.ewu.edu]
• 5. merckmillipore.com [merckmillipore.com]
• 6. pharmaron.com [pharmaron.com]
• 7. Metabolic Stability Assay - Creative Biolabs [creative-biolabs.com]
• 8. In Vivo Assay Guidelines - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Potential off-target effects of IMR-1 inhibitor

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using the IMR-1 inhibitor. The information is designed to help address specific issues that may be encountered during experiments, with a focus on understanding and identifying potential off-target effects.

Introduction to IMR-1

IMR-1 (Inhibitor of Mastermind Recruitment-1) is a small molecule inhibitor of the Notch signaling pathway.[1] Its established on-target mechanism is the disruption of the Notch transcriptional activation complex by preventing the recruitment of Mastermind-like 1 (Maml1).[2][3] This leads to the attenuation of Notch target gene transcription.[1] While studies have demonstrated IMR-1's specificity for the Notch pathway, its chemical structure contains a rhodanine (B49660) moiety.[1][4] The rhodanine scaffold is associated with a class of molecules known as Pan-Assay Interference Compounds (PAINS), which have a reputation for causing non-specific effects or false positives in high-throughput screens.[5][6][7] Therefore, careful experimental design and validation are crucial to ensure that the observed effects of IMR-1 are due to its intended on-target activity.

Frequently Asked Questions (FAQs)

Q1: What is the reported on-target mechanism of action for IMR-1?

A1: IMR-1 is designed to be a specific inhibitor of the Notch pathway.[1] It functions by disrupting the assembly of the Notch transcriptional activation complex. Specifically, it prevents the recruitment of Mastermind-like 1 (Maml1) to the complex formed by the Notch intracellular domain (NICD) and the DNA-binding protein CSL.[1][2] This action selectively attenuates the transcription of Notch target genes.[1]

Q2: I'm observing a phenotype in my cells that isn't consistent with known Notch pathway biology. Could this be an off-target effect?

A2: It is possible. While IMR-1 has been shown to be a specific inhibitor of Notch signaling, unexpected phenotypes could arise from several sources, including off-target effects.[1] Given that IMR-1 contains a rhodanine substructure, a feature common to some Pan-Assay Interference Compounds (PAINS), non-specific interactions are a possibility that should be experimentally investigated.[6][7][8] Other potential reasons for unexpected results include differences in cell line-specific signaling networks or experimental conditions.

Q3: What are Pan-Assay Interference Compounds (PAINS) and why is this relevant for IMR-1?

A3: PAINS are chemical compounds that tend to give false positive results in high-throughput screening assays.[5] They can interfere with assays in numerous ways, such as non-specific protein reactivity, compound aggregation, or interference with the assay's detection method.[7][9] The rhodanine scaffold found in IMR-1 is a well-known PAINS motif.[5][10] While the original research on IMR-1 included control experiments to demonstrate its specificity, it is best practice for researchers to independently validate that the observed effects in their system are not due to a PAINS-related artifact.[1]

Q4: My IMR-1 treatment is causing widespread cell death, even in cell lines considered Notch-independent. What should I do?

A4: This could be an indication of off-target toxicity. First, confirm the final concentration of the solvent (e.g., DMSO) is not toxic to your cells. If the solvent is not the issue, consider the possibility that at the concentration you are using, IMR-1 is engaging off-target proteins that are critical for cell survival. We recommend performing a dose-response curve to determine if the toxicity is concentration-dependent and comparing the effective concentration to the reported IC50 for Notch inhibition. To rigorously test if the toxicity is off-target, you can use a CRISPR-Cas9 approach to knock out the intended target (Notch1/2) and see if the compound still causes cell death.[11][12]

Q5: How can I confirm that the effects I'm observing are due to the inhibition of the Notch pathway?

A5: The gold standard for confirming on-target activity is to perform a rescue experiment or a target knockout validation.[11] For example, you could test if the IMR-1-induced phenotype can be rescued by overexpressing a downstream effector of the Notch pathway. Alternatively, using a cell line where the IMR-1 target (e.g., Notch1) has been knocked out via CRISPR-Cas9 is a powerful validation method.[12] If IMR-1 still produces the same effect in the knockout cells, the phenotype is likely due to off-target effects. Additionally, you should always include a positive control, such as the well-characterized gamma-secretase inhibitor DAPT, to compare phenotypes.[1]

Data Presentation

Table 1: On-Target Activity of IMR-1

Target	Assay Type	IC50	Reference
Notch Transcriptional Activation	Cell-free Assay	26 µM	[2][13]

Table 2: Hypothetical Kinase Selectivity Profile for IMR-1

This table presents hypothetical data for illustrative purposes. Actual screening is required to determine the kinase selectivity of IMR-1.

Kinase Target	% Inhibition at 10 µM	Potential Implication
Notch Pathway (On-Target)	(Activity Assay)	Target Engagement
Kinase A	95%	Potential strong off-target. Could be responsible for observed phenotype.
Kinase B	88%	Potential off-target. Further investigation is warranted.
Kinase C	65%	Moderate off-target interaction. May contribute to phenotype at higher concentrations.
400+ Other Kinases	< 50%	Likely not significant off-targets at this concentration.

Visualizations

Signaling Pathway Diagram

Caption: Canonical Notch signaling pathway with the site of IMR-1 inhibition.

Experimental Workflow Diagram

Caption: Experimental workflow for identifying potential off-target effects of IMR-1.

Troubleshooting Guides

Guide 1: Unexpected Cytotoxicity or Phenotype

Problem	Possible Cause	Recommended Action
High levels of cell death observed at the target concentration.	1. Solvent toxicity.2. Off-target toxicity of IMR-1.	1. Ensure the final concentration of DMSO (or other solvent) is ≤ 0.5% and run a vehicle-only control.2. Perform a dose-response experiment to find the minimal effective concentration. Test the compound in a Notch-knockout cell line to see if the toxicity persists (indicating an off-target effect).
IMR-1 shows an effect in a Notch-independent cell line.	1. The cell line may have unappreciated Notch signaling activity.2. The effect is off-target.	1. Confirm the Notch-dependency status of your cell line by testing a gamma-secretase inhibitor like DAPT.[1]2. Follow the "Workflow for Investigating Potential Off-Target Effects" diagram to validate the target.
No effect is observed where one is expected.	1. IMR-1 is inactive.2. The concentration used is too low.3. The experimental endpoint is not sensitive to Notch inhibition.	1. Check the storage and handling of the compound. Prepare fresh stock solutions.[13]2. Perform a dose-response experiment. The reported IC50 is 26 µM.[13]3. Confirm that your positive control (e.g., DAPT) shows an effect. Measure the expression of known Notch target genes (e.g., HES1, HEY1) via RT-qPCR as a proximal readout of target engagement.[1]

Experimental Protocols

Protocol 1: Kinase Selectivity Profiling

Objective: To determine if IMR-1 inhibits the activity of other protein kinases, a common source of off-target effects.

Methodology:

• Compound Preparation: Prepare a concentrated stock solution of IMR-1 (e.g., 10 mM) in 100% DMSO.

• Assay Provider: Submit the compound to a commercial vendor that offers large-scale kinase profiling services (e.g., Eurofins, Reaction Biology). These services typically screen the compound against a panel of hundreds of human kinases.

• Screening Concentration: For an initial screen, a single high concentration (e.g., 10 µM) is typically used to identify potential hits.

• Data Analysis: The vendor will provide data as "% Inhibition" at the tested concentration.

• Interpretation:

  • Inhibition >90% is considered a strong hit.

  • Inhibition >65% is a potential hit that warrants follow-up.

  • Analyze the identity of the inhibited kinases. Are they part of a specific family? Could their inhibition explain the observed phenotype?

• Follow-up (Optional): For any strong hits, perform a follow-up IC50 determination to quantify the potency of IMR-1 against the identified off-target kinase(s).

Protocol 2: CRISPR-Cas9 Mediated Target Validation

Objective: To determine if the biological effect of IMR-1 is dependent on its intended target (e.g., a specific Notch receptor).[11][12]

Methodology:

• gRNA Design: Design and validate at least two independent guide RNAs (gRNAs) targeting a critical exon of the gene for the intended target (e.g., NOTCH1). Include a non-targeting control gRNA.

• Cell Line Transduction/Transfection: Introduce a Cas9 nuclease and the specific gRNA into your cell line of interest using an appropriate method (e.g., lentiviral transduction, electroporation).

• Generate Knockout Clones: Select single-cell clones and expand them.

• Validate Knockout: Verify the knockout of the target protein in each clone using Western Blot or genomic sequencing.

• Phenotypic Assay: Treat the validated knockout clones and a control clone (expressing Cas9 and the non-targeting gRNA) with a dose-response of IMR-1.

• Data Analysis and Interpretation:

  • On-Target Effect: If the knockout clones are significantly more resistant to IMR-1 compared to the control clone, this provides strong evidence that the compound's effect is mediated through the intended target.

  • Off-Target Effect: If the knockout and control clones show the same sensitivity to IMR-1, it is highly likely that the observed phenotype is due to an off-target mechanism.[12]

Caption: A decision tree to guide troubleshooting of unexpected results with IMR-1.

References

• 1. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The Small Molecule IMR-1 Inhibits the Notch Transcriptional Activation Complex to Suppress Tumorigenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Pan-assay interference compounds - Wikipedia [en.wikipedia.org]
• 6. Rhodanine as a scaffold in drug discovery: a critical review of its biological activities and mechanisms of target modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. longdom.org [longdom.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. icr.ac.uk [icr.ac.uk]
• 12. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 13. selleckchem.com [selleckchem.com]

IMR-1 half-life and bioavailability in animal models

This guide provides researchers, scientists, and drug development professionals with technical information, troubleshooting advice, and frequently asked questions regarding the use of IMR-1 in animal models, with a focus on its half-life and bioavailability.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the half-life of IMR-1 in animal models?

A1: IMR-1 is a pro-drug that contains an ester moiety; it is rapidly metabolized in vivo to its active acid metabolite, IMR-1A.[1] Therefore, pharmacokinetic studies focus on measuring IMR-1A levels in plasma. In male C57 BL/6 mice, following a single intravenous (i.v.) administration of IMR-1 at 2 mg/kg, its active metabolite IMR-1A demonstrated a terminal elimination half-life (T₁/₂) of 2.22 hours.[1]

Q2: I can't detect IMR-1 in my plasma samples after administration. Is my experiment failing?

A2: This is an expected result and does not indicate experimental failure. Following both intravenous (i.v.) and intraperitoneal (i.p.) administration in mice, no signal for IMR-1 is detected in plasma at any time point.[1] The compound is quickly converted to its active metabolite, IMR-1A, which is the species that should be quantified to determine pharmacokinetic parameters.[1]

Q3: What is the oral bioavailability of IMR-1?

A3: Currently, there is no published data on the oral bioavailability of IMR-1. Pharmacokinetic studies have focused on intravenous and intraperitoneal routes of administration.[1] Given that IMR-1 is a pro-drug designed to increase the solubility and cell permeability of the active metabolite IMR-1A, further studies would be required to determine its absorption characteristics after oral administration.[1]

Q4: What is the recommended dose and administration route for in vivo efficacy studies?

A4: For tumor growth inhibition studies in xenograft mouse models, a daily intraperitoneal (i.p.) injection of 15 mg/kg IMR-1 has been shown to be effective.[1][2] This regimen was successful in blocking tumor establishment in a human esophageal adenocarcinoma xenograft model and abrogating tumor growth in patient-derived xenograft (PDX) models.[1][2] At this dose, no observable adverse effects or significant weight loss were reported in the treated mice.[2]

Q5: How should I prepare IMR-1 for in vivo administration?

A5: For intraperitoneal (i.p.) injections, IMR-1 can be formulated in a vehicle of Dimethyl Sulfoxide (DMSO) and corn oil. A suggested protocol involves preparing a stock solution in DMSO and then diluting it with corn oil to achieve the final desired concentration for injection.[3] For example, a 25.0 mg/mL stock in DMSO can be diluted by adding 100 μL of the stock solution to 900 μL of corn oil for a 1 mL working solution.[3]

Pharmacokinetic Data

The following table summarizes the pharmacokinetic profile of the active metabolite, IMR-1A, in male C57 BL/6 mice after a single administration of the pro-drug, IMR-1.[1]

Parameter	Administration Route & Dose	Value
T₁/₂ (Terminal Half-Life)	2 mg/kg (i.v.)	2.22 h
CL (Systematic Plasma Clearance)	2 mg/kg (i.v.)	7 mL/min/kg
Vss (Volume of Distribution)	2 mg/kg (i.v.)	~4-fold > total body water
Tmax (Time to Max Concentration)	100 mg/kg (i.p.)	0.50 h

Experimental Protocols

Pharmacokinetic Analysis in Mice

This protocol outlines the methodology used to determine the pharmacokinetic parameters of IMR-1A.

• Animal Model : Male C57 BL/6 mice.[1]

• Drug Administration :

  • Intravenous (i.v.) : A single 2 mg/kg dose of IMR-1 is administered.[1]

  • Intraperitoneal (i.p.) : A single 100 mg/kg dose of IMR-1 is administered.[1]

• Sample Collection : Blood samples are collected from the mice at various time points post-administration. Plasma is then isolated for analysis. For the i.p. dose, plasma concentrations were quantifiable for up to 24 hours.[1]

• Sample Analysis : The concentration of the active metabolite, IMR-1A, in the plasma is quantified using a validated analytical method, such as LC-MS/MS (Liquid Chromatography with tandem mass spectrometry).

• Data Analysis : The resulting plasma concentration-time data is used to calculate key pharmacokinetic parameters including half-life (T₁/₂), clearance (CL), volume of distribution (Vss), and time to maximum concentration (Tmax).[1]

Xenograft Tumor Growth Inhibition Study

This protocol describes an efficacy study to evaluate the anti-tumor effects of IMR-1 in vivo.

• Animal Model : Nude mice.[1]

• Cell Line : 5 x 10⁶ OE19 human esophageal adenocarcinoma cells are injected subcutaneously into the flank of each mouse.[1]

• Treatment Groups :

  • Control Group : Mice receive daily intraperitoneal (i.p.) injections of the vehicle (e.g., DMSO).[4]

  • Treatment Group : Mice receive daily i.p. injections of 15 mg/kg IMR-1.[4]

• Study Duration : Treatment continues for 28 days.[3]

• Monitoring : Animal body weight and tumor dimensions are measured regularly (e.g., every 4 days). Tumor volume is calculated using the formula: Volume = (Short Dimension² × Long Dimension) / 2.[4]

Visualizations

Mechanism of Action: IMR-1 Inhibition of Notch Signaling

Caption: IMR-1 inhibits the Notch signaling pathway by preventing Maml1 recruitment to the NTC.

Experimental Workflow: In Vivo Xenograft Study

Caption: Workflow for a typical xenograft tumor inhibition study using IMR-1.

Logical Flow: Pharmacokinetic Study Protocol

Caption: Logical flow diagram for determining the pharmacokinetic profile of IMR-1.

References

• 1. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. aacrjournals.org [aacrjournals.org]

Technical Support Center: Managing Potential In Vivo Toxicity of IMR-1

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the Notch inhibitor, IMR-1, in in vivo experimental models.

Frequently Asked Questions (FAQs)

Q1: What is IMR-1 and what is its primary mechanism of action?

A1: IMR-1 is a novel small molecule inhibitor of the Notch signaling pathway. It functions by preventing the recruitment of Mastermind-like 1 (Maml1) to the Notch Ternary Complex (NTC) on the chromatin, which is essential for the transcriptional activation of Notch target genes.[1] IMR-1 is a prodrug that is metabolized in vivo to its more potent acid metabolite, IMR-1A.[1]

Q2: What is the most commonly reported in vivo dose of IMR-1 with minimal toxicity?

A2: In published preclinical studies using patient-derived xenograft models in mice, IMR-1 administered at a dose of 15 mg/kg via intraperitoneal (i.p.) injection for 28 days did not produce observable adverse effects or significant weight loss.[1]

Q3: What are the known on-target toxicities associated with Notch pathway inhibition?

A3: The most well-documented on-target toxicity of pan-Notch inhibitors is gastrointestinal (GI) toxicity, which manifests as goblet cell metaplasia and diarrhea.[2][3] This is due to the critical role of Notch1 and Notch2 in maintaining the homeostasis of intestinal stem and progenitor cells.[3] Long-term, chronic inhibition of Notch1 has also been associated with the development of vascular tumors in the liver in mouse models.[2][4]

Q4: Does IMR-1 cause the same GI toxicity seen with other Notch inhibitors?

A4: While comprehensive dose-escalation toxicity studies for IMR-1 are not publicly available, studies with other specific Notch inhibitors that, like IMR-1, target the transcriptional complex rather than gamma-secretase, have shown reduced or absent GI toxicity.[5][6] For instance, NADI-351, a Notch1-selective inhibitor, did not induce goblet cell metaplasia in mice even at doses up to 40 mg/kg.[5] This suggests that the severe GI effects may not be an inevitable consequence of all modes of Notch inhibition. However, researchers should still carefully monitor for any signs of GI distress.

Q5: How should I formulate IMR-1 for in vivo administration?

A5: IMR-1 is poorly soluble in water. For intraperitoneal (i.p.) injection, a common formulation involves dissolving IMR-1 in a vehicle such as Dimethyl Sulfoxide (DMSO) and then further diluting it with a mixture of PEG300, Tween 80, and saline. A typical preparation might involve creating a stock solution in DMSO and then preparing the final dosing solution. For oral administration, a suspension in a vehicle like 0.5% carboxymethylcellulose sodium (CMC-Na) can be used. It is crucial to ensure the final solution is homogenous. Always consult the supplier's datasheet for specific formulation recommendations.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Animal exhibits signs of distress immediately after i.p. injection (e.g., writhing, lethargy)	- Formulation is too acidic or basic.- High concentration of DMSO or other solvent is causing irritation.- Injection was administered incorrectly, potentially into an organ.	- Check the pH of your dosing solution and adjust to physiological range (pH 7.2-7.4) if necessary.- Reduce the final concentration of DMSO in the dosing vehicle to less than 5%.- Review and refine your i.p. injection technique. Ensure the injection is into the peritoneal cavity and not into the intestines or other organs.
Progressive weight loss (>10%) over several days of dosing	- Systemic toxicity.- Dehydration due to GI upset.- Reduced food and water intake.	- Immediately reduce the dose of IMR-1 or switch to an intermittent dosing schedule.- Monitor food and water intake daily. Provide supplemental hydration (e.g., subcutaneous saline) if necessary.- Perform a thorough clinical examination of the animal, looking for other signs of toxicity.
Diarrhea or changes in fecal consistency	- Potential on-target gastrointestinal toxicity (goblet cell metaplasia).	- Reduce the dose or frequency of IMR-1 administration.- Consider co-administration with corticosteroids, which has been shown to ameliorate gut toxicity of some Notch inhibitors.[3] - At the end of the study, collect intestinal tissue for histopathological analysis to assess for goblet cell metaplasia.
No discernible anti-tumor effect at the 15 mg/kg dose	- Insufficient drug exposure.- Tumor model is not dependent on Notch signaling.- IMR-1 is not being properly metabolized to the active form, IMR-1A.	- Confirm Notch pathway activation in your tumor model (e.g., by Western blot for Notch intracellular domain (NICD) or qPCR for Notch target genes like Hes1 and Hey1).- Consider a dose-escalation study to determine if higher doses are more efficacious and still tolerated.- Analyze plasma levels of IMR-1A to confirm in vivo conversion of the prodrug.
Precipitation of IMR-1 in the dosing solution	- Poor solubility of IMR-1 in the chosen vehicle.- Instability of the formulation over time.	- Prepare fresh dosing solutions immediately before each administration.- Gently warm the solution and vortex thoroughly to ensure complete dissolution.- Consider alternative formulation strategies, such as using a higher percentage of solubilizing agents like PEG300 and Tween 80, while staying within acceptable toxicity limits for these excipients.

Quantitative Data Summary

Table 1: In Vivo Dosing and Observations for IMR-1

Compound	Dose	Route of Administration	Animal Model	Duration	Observed Effects	Reference
IMR-1	15 mg/kg	Intraperitoneal (i.p.)	Nude mice with OE19 xenografts	4 weeks (daily)	Blocked tumor establishment; no observable adverse effects; body weight remained constant.	[1]
IMR-1	15 mg/kg	Intraperitoneal (i.p.)	NSG mice with esophageal adenocarcinoma PDX	24 days (daily)	Significantly abrogated tumor growth; no significant weight loss or other visible signs of adverse effects.	[1]

Table 2: Pharmacokinetic Parameters of IMR-1A in Mice (following IMR-1 administration)

Route of Administration (of IMR-1)	Dose (of IMR-1)	Tmax (h)	T1/2 (h)	CL (mL/min/kg)	Reference
Intravenous (i.v.)	2 mg/kg	-	2.22	7	[1]
Intraperitoneal (i.p.)	100 mg/kg	0.50	NC	-	[1]
NC: Not Calculated

Experimental Protocols

Protocol 1: Maximum Tolerated Dose (MTD) Escalation Study

Objective: To determine the maximum tolerated dose of IMR-1 in mice.

Materials:

• IMR-1

• Vehicle for formulation (e.g., DMSO, PEG300, Tween 80, Saline)

• 8-10 week old mice (e.g., C57BL/6 or BALB/c), both male and female

• Sterile syringes and needles (27-30 gauge)

• Animal balance

Procedure:

• Animal Acclimatization: Acclimatize animals to the housing facility for at least one week prior to the start of the study.

• Formulation Preparation: Prepare a stock solution of IMR-1 in DMSO. On each dosing day, prepare fresh dosing formulations by diluting the stock solution in the appropriate vehicle. Ensure the final concentration of DMSO is below 5%.

• Dose Escalation:

  • Start with a cohort of 3-5 mice per sex at a dose of 15 mg/kg (a known tolerated dose).

  • Administer IMR-1 via i.p. injection daily for 5-7 consecutive days.

  • If this dose is well-tolerated (no mortality and body weight loss <10%), escalate the dose in a new cohort of mice by a factor of 1.5-2 (e.g., 22.5 mg/kg, 30 mg/kg, etc.).

  • Continue this dose escalation until signs of toxicity are observed. The MTD is defined as the highest dose that does not cause mortality and results in reversible clinical signs of toxicity and a body weight loss of no more than 10-15%.

• Clinical Observations:

  • Monitor animals at least twice daily for clinical signs of toxicity, including changes in posture, activity, breathing, and grooming. Note any signs of piloerection, ataxia, or lethargy.

  • Record body weight daily.

  • At the end of the study, perform a gross necropsy and collect major organs (liver, spleen, kidneys, heart, lungs, and gastrointestinal tract) for histopathological analysis.

Protocol 2: Histopathological Assessment of Gastrointestinal Toxicity

Objective: To evaluate the effect of IMR-1 on the histology of the small and large intestines.

Materials:

• Formalin (10% neutral buffered)

• Paraffin (B1166041) wax

• Microtome

• Glass slides

• Periodic acid-Schiff (PAS) stain

• Hematoxylin and eosin (B541160) (H&E) stain

• Microscope

Procedure:

• Tissue Collection: At the end of the in vivo study, euthanize the animals and carefully dissect the small and large intestines.

• Fixation: Flush the intestines with cold PBS and then fix in 10% neutral buffered formalin for 24-48 hours.

• Processing and Embedding: Dehydrate the fixed tissues through a graded series of ethanol, clear in xylene, and embed in paraffin wax.

• Sectioning: Cut 4-5 µm thick sections using a microtome and mount them on glass slides.

• Staining:

  • For general morphology, stain sections with H&E.

  • To specifically identify goblet cells, stain sections with PAS stain.

• Microscopic Examination:

  • Examine the H&E stained sections for any signs of inflammation, necrosis, or changes in crypt-villus architecture.

  • Examine the PAS stained sections to quantify the number of goblet cells per crypt. An increase in the number of PAS-positive goblet cells is indicative of goblet cell metaplasia.

Visualizations

Caption: Mechanism of action of IMR-1 in the Notch signaling pathway.

Caption: General workflow for in vivo toxicity assessment of IMR-1.

References

• 1. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The cautionary tale of side effects of chronic Notch1 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Therapeutic Targeting of Notch Signaling: From Cancer to Inflammatory Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The cautionary tale of side effects of chronic Notch1 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacological disruption of the Notch1 transcriptional complex inhibits tumor growth by selectively targeting cancer stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]

Preventing degradation of IMR-1 in stock solutions

This technical support center provides guidance on the proper handling and storage of IMR-1 to prevent its degradation in stock solutions, ensuring the reliability and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is IMR-1 and what is its primary mechanism of action?

A1: IMR-1 is a novel small molecule inhibitor of the Notch signaling pathway.[1][2] Its mechanism of action involves preventing the recruitment of Mastermind-like 1 (Maml1) to the Notch Ternary Complex (NTC) on chromatin.[1][2] This disruption inhibits the transcription of Notch target genes, which has been shown to suppress tumor growth in various cancer models.[2][3]

Q2: What is the appearance and solid-state stability of IMR-1?

A2: IMR-1 is a white to light yellow or beige solid powder.[1] In its powdered form, it is stable for up to 3 years when stored at -20°C and for 2 years at 4°C.[1][4]

Q3: What is IMR-1A and how is it related to IMR-1?

A3: IMR-1A is the acid metabolite of IMR-1.[2][5] In vivo, IMR-1 is believed to act as a pro-drug, metabolizing into IMR-1A, which exhibits a 50-fold increase in potency as a Notch inhibitor.[2][5]

Troubleshooting Guide: IMR-1 Stock Solution Degradation

Q4: My IMR-1 stock solution has lost efficacy. What are the likely causes?

A4: Loss of efficacy in your IMR-1 stock solution is likely due to chemical degradation. The most common contributing factors are improper storage temperature, repeated freeze-thaw cycles, and the use of inappropriate solvents or solvent quality.

Q5: I observe precipitation in my IMR-1 stock solution upon thawing. What should I do?

A5: Precipitation can occur if the compound's solubility limit is exceeded at lower temperatures. Gently warm the solution to 37°C and vortex or sonicate until the precipitate redissolves. To prevent this, ensure you are using a suitable solvent and concentration. It is highly recommended to prepare aliquots of your stock solution to avoid repeated freeze-thaw cycles.[1][4]

Q6: What are the recommended solvents for preparing IMR-1 stock solutions?

A6: IMR-1 is soluble in Dimethyl Sulfoxide (DMSO) at concentrations of ≥ 100 mg/mL[1], 70 mg/mL[4], or ≥35.3 mg/mL[3]. It is insoluble in water and ethanol.[3][4] For optimal results, it is crucial to use fresh, high-quality, anhydrous DMSO, as hygroscopic (moisture-absorbing) DMSO can significantly reduce the solubility of IMR-1.[1][4]

Data and Protocols

IMR-1 Storage and Stability

The following table summarizes the recommended storage conditions for IMR-1.

Form	Storage Temperature	Stability Period	Source(s)
Powder	-20°C	3 years	[1][4]
4°C	2 years	[1]
In Solvent (DMSO)	-80°C	1-2 years	[1][4]
-20°C	1 year (or 1 month)	[1][4]

Note: There is some variation in the reported stability at -20°C in solvent. Adhering to the shorter duration of 1 month is a safer practice to ensure compound integrity.

IMR-1 Solubility

Solvent	Solubility	Source(s)
DMSO	≥ 100 mg/mL (282.96 mM)	[1]
70 mg/mL (198.07 mM)	[4]
≥35.3 mg/mL	[3]
20 mg/mL
Water	Insoluble	[3][4]
Ethanol	Insoluble	[3][4]

Experimental Protocol: Preparation of a 10 mM IMR-1 Stock Solution in DMSO

Materials:

• IMR-1 powder (MW: 353.41 g/mol )

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes or cryovials

• Calibrated balance and appropriate weighing tools

• Vortex mixer

Procedure:

• Pre-warming: Allow the IMR-1 vial to equilibrate to room temperature before opening to prevent condensation of moisture onto the powder.

• Weighing: Accurately weigh out the desired amount of IMR-1 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.53 mg of IMR-1.

• Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the IMR-1 powder. For 3.53 mg, add 1 mL of DMSO.

• Mixing: Vortex the solution thoroughly until the IMR-1 is completely dissolved. Gentle warming (up to 37°C) can be applied if necessary to aid dissolution.

• Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock solution into smaller, single-use aliquots in sterile cryovials.[1][4]

• Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-term storage (up to 1 year).[1]

Visual Guides

Caption: IMR-1 inhibits the Notch signaling pathway by preventing Maml1 recruitment.

Caption: Workflow for preparing a stable IMR-1 stock solution.

Caption: Troubleshooting logic for IMR-1 stock solution degradation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. apexbt.com [apexbt.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of IMR-1 and DAPT in Notch Inhibition for Research and Drug Development

For researchers, scientists, and drug development professionals, the precise modulation of the Notch signaling pathway is critical for investigating cellular processes and developing novel therapeutics. This guide provides an objective comparison of two widely used Notch inhibitors, IMR-1 and DAPT (a gamma-secretase inhibitor, GSI), supported by experimental data to inform inhibitor selection.

The Notch signaling pathway is a cornerstone of cell-to-cell communication, governing fundamental processes such as cell fate determination, proliferation, and apoptosis.[1][2][3] Its dysregulation is implicated in a variety of diseases, most notably cancer, making it a prime target for therapeutic intervention.[4][5] This has led to the development of numerous small molecule inhibitors, with IMR-1 and DAPT being two prominent examples. While both effectively inhibit Notch signaling, they do so through distinct mechanisms, leading to different specificities and potential applications.

Mechanism of Action: A Tale of Two Targets

DAPT , a potent and well-established gamma-secretase inhibitor (GSI), acts upstream in the Notch signaling cascade.[6][7][8] Upon ligand binding, the Notch receptor undergoes sequential proteolytic cleavages. The final cleavage, mediated by the γ-secretase complex, is essential for releasing the Notch Intracellular Domain (NICD).[9][10] DAPT directly inhibits this γ-secretase activity, thereby preventing the generation of NICD and subsequent translocation to the nucleus to activate target gene expression.[11][12]

In contrast, IMR-1 represents a newer class of Notch inhibitor that targets the downstream transcriptional activation complex.[13][14] After NICD enters the nucleus, it forms a ternary complex with the DNA-binding protein CSL and the coactivator Mastermind-like 1 (Maml1) to drive the transcription of Notch target genes.[13] IMR-1 specifically prevents the recruitment of Maml1 to the NICD-CSL complex on chromatin, thus directly inhibiting Notch-mediated gene transcription without affecting NICD production.[13][14]

At a Glance: IMR-1 vs. DAPT (GSI)

Feature	IMR-1	DAPT (GSI)
Target	Notch Transcriptional Activation Complex (prevents Maml1 recruitment)[13][14]	γ-Secretase Complex[6][7][8]
Mechanism	Inhibits formation of the functional transcriptional complex[13]	Blocks proteolytic cleavage and release of NICD[11][12]
Specificity	Reported to be specific for the Notch pathway[13]	Broader spectrum, inhibits cleavage of other γ-secretase substrates (e.g., Amyloid Precursor Protein, E-cadherin, ErbB4)[7]
Effect on NICD Levels	Does not alter cellular levels of NICD[13]	Decreases the cellular pool of NICD[13]

Quantitative Performance Data

The following table summarizes the reported in vitro potencies of IMR-1 and DAPT. It is important to note that IC50 values can vary depending on the assay conditions and cell type used.

Compound	Assay Type	Target/Endpoint	Reported IC50
IMR-1	In vitro Notch Ternary Complex Assembly Assay	Inhibition of Maml1 recruitment	26 µM[14][15]
IMR-1A (metabolite)	Cell-free assay	Notch inhibition	0.5 µM[16]
DAPT	Cell-based assay (HEK 293 cells)	Aβ production	20 nM[17]
DAPT	Human primary neuronal cultures	Total Amyloid-β (Aβ) inhibition	115 nM[6][18]
DAPT	Human primary neuronal cultures	Aβ42 inhibition	200 nM[6][18]
DAPT	OVCAR-3 cell proliferation assay	Cell proliferation	160 nM[19]

Comparative Efficacy in Preclinical Models

Studies have directly compared the effects of IMR-1 and DAPT in various cancer models. In Notch-dependent cell lines, both IMR-1 and DAPT have been shown to inhibit cell growth and colony formation with comparable sensitivity profiles.[13] For instance, in patient-derived xenograft (PDX) models of esophageal adenocarcinoma, both IMR-1 (at 15 mg/kg) and DAPT (at 20 mg/kg) significantly abrogated tumor growth.[20][21] Furthermore, treatment with either compound led to a dramatic reduction in the expression of Notch target genes like Hes1 and HeyL.[13]

A key differentiator observed in experimental settings is their effect on the assembly of the Notch transcriptional complex on chromatin. Chromatin immunoprecipitation (ChIP) assays have demonstrated that while DAPT treatment decreases the occupancy of both Notch1 and Maml1 on the HES1 promoter, IMR-1 treatment only decreases the occupancy of Maml1, leaving Notch1 binding unaffected.[13] This provides direct evidence for their distinct mechanisms of action at the molecular level.

Visualizing the Inhibition: Signaling Pathway and Experimental Workflow

The following diagrams illustrate the points of intervention for IMR-1 and DAPT within the Notch signaling pathway and a typical experimental workflow for their comparison.

Caption: Points of inhibition for DAPT and IMR-1 in the Notch pathway.

Caption: Experimental workflow for comparing IMR-1 and DAPT.

Detailed Experimental Protocols

Below are generalized protocols for key experiments used to compare IMR-1 and DAPT. Specific details may need to be optimized for different cell lines and experimental systems.

Cell Proliferation/Colony Formation Assay

This assay assesses the impact of Notch inhibition on the ability of single cells to grow into colonies.

• Cell Seeding: Plate a low density of Notch-dependent cancer cells (e.g., 500-1000 cells/well) in 6-well plates.

• Treatment: After 24 hours, treat the cells with varying concentrations of IMR-1, DAPT, or a vehicle control (e.g., DMSO).

• Incubation: Culture the cells for 10-14 days, replacing the media with fresh inhibitor-containing media every 3-4 days.

• Staining and Quantification:

  • Wash the colonies with PBS.

  • Fix the colonies with methanol (B129727) for 15 minutes.

  • Stain with 0.5% crystal violet solution for 20 minutes.

  • Wash with water and air dry.

  • Scan the plates and quantify the number and size of colonies using software like ImageJ.

Real-Time Quantitative PCR (RT-qPCR) for Notch Target Genes

This method quantifies the mRNA levels of Notch target genes to measure the direct impact of inhibitors on Notch transcriptional activity.

• Cell Treatment: Plate cells at a higher density and treat with IMR-1, DAPT, or vehicle for a specified time (e.g., 24-48 hours).

• RNA Extraction: Isolate total RNA from the cells using a commercial kit (e.g., RNeasy Kit, Qiagen).

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the RNA using a reverse transcription kit.

• qPCR Reaction: Set up qPCR reactions using a SYBR Green master mix, cDNA template, and primers specific for Notch target genes (e.g., HES1, HEYL) and a housekeeping gene (e.g., HPRT, GAPDH) for normalization.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method. A decrease in the expression of HES1 and HEYL in treated cells compared to the vehicle control indicates Notch pathway inhibition.[13]

Chromatin Immunoprecipitation (ChIP) Assay

ChIP is used to investigate the binding of specific proteins (like NICD and Maml1) to genomic DNA regions (like the promoters of Notch target genes).

• Cell Treatment and Cross-linking: Treat cells with IMR-1, DAPT, or vehicle. Cross-link protein-DNA complexes by adding formaldehyde (B43269) directly to the culture medium.

• Cell Lysis and Sonication: Lyse the cells and shear the chromatin into small fragments (200-1000 bp) using sonication.

• Immunoprecipitation: Incubate the sheared chromatin with antibodies specific for Notch1 or Maml1 overnight. Use a non-specific IgG as a negative control.

• Immune Complex Capture: Capture the antibody-protein-DNA complexes using protein A/G magnetic beads.

• Washing and Elution: Wash the beads to remove non-specific binding and elute the complexes.

• Reverse Cross-linking and DNA Purification: Reverse the cross-links by heating and purify the DNA.

• qPCR Analysis: Use the purified DNA as a template for qPCR with primers flanking the CSL binding sites on the HES1 promoter. The relative enrichment of the promoter DNA in the Notch1 or Maml1 immunoprecipitates compared to the IgG control indicates protein binding.[13]

Conclusion: Choosing the Right Inhibitor

The choice between IMR-1 and DAPT depends largely on the specific research question and experimental context.

DAPT is a potent, well-characterized inhibitor ideal for studies requiring strong, upstream blockade of Notch signaling. However, its broader specificity for the γ-secretase complex means it will also inhibit the processing of other substrates, which could lead to off-target effects.[7] This is a critical consideration in studies where the specific role of Notch is being dissected from other signaling pathways.

IMR-1 , on the other hand, offers a more targeted approach by directly inhibiting the final step of Notch-mediated transcriptional activation.[13] Its distinct mechanism, which does not affect NICD levels, makes it a valuable tool for probing the specific functions of the Notch transcriptional complex.[13] The reported specificity of IMR-1 for the Notch pathway may also reduce the likelihood of off-target effects observed with GSIs.[13]

References

• 1. Notch signaling at a glance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cusabio.com [cusabio.com]
• 3. Inhibition of Notch Pathway Signaling: A One Compound Mission To Treat Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NOTCH INHIBITION AS A PROMISING NEW APPROACH TO CANCER THERAPY - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. stemcell.com [stemcell.com]
• 8. DAPT (chemical) - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Notch Signaling | Cell Signaling Technology [cellsignal.com]
• 11. γ-Secretase Inhibitor, DAPT Inhibits Self-renewal and Stemness Maintenance of Ovarian Cancer Stem-like Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. selleckchem.com [selleckchem.com]
• 16. selleckchem.com [selleckchem.com]
• 17. apoptosis-kit.com [apoptosis-kit.com]
• 18. selleckchem.com [selleckchem.com]
• 19. Molecular Targeting of Notch Signaling Pathway by DAPT in Human Ovarian Cancer: Possible Anti Metastatic Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 20. apexbt.com [apexbt.com]
• 21. researchgate.net [researchgate.net]

IMR-1: A Comparative Analysis of Efficacy in Notch-Dependent vs. Notch-Independent Cancer Cells

For Immediate Release

MIAMI, FL – A comprehensive analysis of the small molecule inhibitor, IMR-1, reveals its selective and potent efficacy in cancer cells dependent on the Notch signaling pathway, while demonstrating minimal effects on Notch-independent cells. This guide provides an in-depth comparison of IMR-1's performance, supported by experimental data, to inform researchers, scientists, and drug development professionals in the field of oncology.

IMR-1 is a novel inhibitor that targets the Notch signaling pathway by disrupting the formation of the Notch transcriptional activation complex.[1][2] Specifically, it prevents the recruitment of Mastermind-like 1 (Maml1) to the complex, a critical step for the transcription of Notch target genes.[1][3] This mechanism of action provides a targeted approach to inhibit the growth of tumors that are reliant on aberrant Notch signaling.

Comparative Efficacy: Notch-Dependent vs. Notch-Independent Cell Lines

The differential efficacy of IMR-1 is most evident when comparing its effects on cancer cell lines classified by their dependence on the Notch pathway. This dependency is often determined by their sensitivity to gamma-secretase inhibitors (GSIs) like DAPT, which block a key step in Notch receptor processing.[1][4][5]

Quantitative Analysis of IMR-1 Activity

The following table summarizes the inhibitory effects of IMR-1 on various cancer cell lines.

Cell Line	Cancer Type	Notch Dependency	Key Experimental Findings	Reference
786-0	Renal Cell Carcinoma	Dependent	Dose-dependent reduction in colony formation with IMR-1 treatment.	[1]
OE33	Esophageal Adenocarcinoma	Dependent	Dose-dependent decrease in Notch target gene transcription and colony formation upon IMR-1 treatment.[1] EC50 for colony formation between 10-15 µM.[6]	[1][6]
MCF-7	Breast Cancer	Independent	No significant effect on cell growth observed.	[6]
T47D	Breast Cancer	Independent	No significant effect on cell growth observed.	[6]

Note: The IC50 of IMR-1 for inhibiting the assembly of the Notch transcriptional activation complex in a cell-free assay is 26 μM.[3][7]

Visualizing the Mechanism and Workflow

To further elucidate the processes involved, the following diagrams illustrate the Notch signaling pathway, the mechanism of IMR-1, and a typical experimental workflow for assessing its efficacy.

Notch Signaling Pathway and IMR-1's Point of Intervention

Caption: IMR-1 inhibits Notch signaling by preventing Maml1 recruitment to the NTC.

Experimental Workflow for Assessing IMR-1 Efficacy

Caption: Workflow for evaluating IMR-1's impact on cancer cell lines.

Detailed Experimental Protocols

For researchers looking to replicate or build upon these findings, the following are summarized protocols for key experiments.

Colony Formation Assay

• Cell Seeding: Plate cells in 6-well plates at a low density (e.g., 500-1000 cells/well).

• Treatment: After 24 hours, treat the cells with various concentrations of IMR-1 or DMSO as a vehicle control.

• Incubation: Culture the cells for 10-14 days, replacing the media with fresh IMR-1 or DMSO every 3-4 days.

• Staining: Fix the colonies with methanol (B129727) and stain with 0.5% crystal violet.

• Quantification: Count the number of colonies (typically >50 cells) in each well.

RT-qPCR for Notch Target Gene Expression

• Cell Treatment: Treat cells with IMR-1 or DMSO for a specified time (e.g., 48-72 hours).

• RNA Extraction: Isolate total RNA from the cells using a standard kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the RNA using reverse transcriptase.

• qPCR: Perform quantitative PCR using primers specific for Notch target genes (e.g., HES1, HEYL) and a housekeeping gene (e.g., HPRT) for normalization.

• Analysis: Calculate the relative expression of the target genes in IMR-1 treated cells compared to the control.[1][4]

Chromatin Immunoprecipitation (ChIP) Assay

• Cross-linking: Treat cells with IMR-1 or DMSO, then cross-link protein-DNA complexes with formaldehyde.

• Chromatin Shearing: Lyse the cells and shear the chromatin into small fragments using sonication.

• Immunoprecipitation: Incubate the sheared chromatin with an antibody specific to a component of the Notch transcriptional complex (e.g., Maml1 or NICD).

• DNA Purification: Reverse the cross-linking and purify the immunoprecipitated DNA.

• qPCR: Quantify the amount of a specific promoter region (e.g., HES1 promoter) in the immunoprecipitated DNA by qPCR.[8]

In Vivo Efficacy

Preclinical studies using patient-derived xenograft (PDX) models of esophageal adenocarcinoma have demonstrated that IMR-1 significantly inhibits tumor growth.[1][9] Treatment with IMR-1 at 15 mg/kg resulted in a dramatic reduction in tumor volume and the expression of Notch target genes within the tumors.[1][9]

Conclusion

The available data strongly indicate that IMR-1 is a selective inhibitor of Notch-dependent cancer cell growth. Its specific mechanism of action, targeting the recruitment of Maml1 to the Notch transcriptional complex, provides a clear rationale for its differential efficacy. For researchers in oncology and drug development, IMR-1 represents a promising tool for studying Notch-driven cancers and a potential therapeutic lead that warrants further investigation.

References

• 1. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Small Molecule IMR-1 Inhibits the Notch Transcriptional Activation Complex to Suppress Tumorigenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacological disruption of the Notch1 transcriptional complex inhibits tumor growth by selectively targeting cancer stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Comparative Analysis of IMR-1 and Other Maml1 Inhibitors for Researchers

For Immediate Release

This guide provides a detailed comparative analysis of the small molecule IMR-1 and other inhibitors targeting the Mastermind-like 1 (Maml1) coactivator, a key component of the Notch signaling pathway. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of inhibitor performance based on available experimental data. The guide includes a quantitative comparison of various inhibitors, detailed experimental protocols for key assays, and visual diagrams of the relevant biological pathways and experimental workflows.

Introduction to Maml1 Inhibition

The Notch signaling pathway is a critical regulator of cell fate decisions, and its dysregulation is implicated in a variety of cancers. A key event in Notch signaling activation is the formation of a ternary complex consisting of the Notch intracellular domain (NICD), the DNA-binding protein CSL, and a member of the Mastermind-like (Maml) family of coactivators. Maml1 is essential for the recruitment of transcriptional machinery and subsequent target gene expression. Therefore, inhibiting the recruitment of Maml1 to the Notch ternary complex represents a promising therapeutic strategy. IMR-1 was one of the first small molecules identified to disrupt this interaction. This guide compares IMR-1 with other known Maml1-targeting inhibitors.

Quantitative Performance Comparison

The following table summarizes the quantitative data for IMR-1 and other notable Maml1 inhibitors. The data is compiled from various studies to provide a comparative overview of their potency.

Inhibitor	Type	Target Interaction	IC50 / Kd	Key Findings
IMR-1	Small Molecule	Prevents Maml1 recruitment to the Notch Ternary Complex (NTC)[1]	IC50: 26 µM (NTC assembly assay)[1][2]	First-in-class inhibitor of the Notch transcriptional activation complex.[3]
NADI-351	Small Molecule	Selectively disrupts Notch1 transcription complexes[4]	~15x more potent than IMR-1; IC50: 8.8 µM (reporter assay)[5][6]	Orally active and potent Notch1-selective inhibitor.[4]
SAHM1	Stapled Peptide	Competitively inhibits Maml1 binding to the NICD-CSL complex[7][8]	Kd: 0.12 µM (binding to RAMANK-CSL)	A cell-permeable peptide that mimics the Maml1 binding domain.[9]
RIN1	Small Molecule	Disrupts the interaction between Notch and RBPJ (CSL)[10]	IC50: 0.18 - 0.2 µM (reporter assay)[10][11]	Inhibits both transcriptional repression and activation by targeting RBPJ.[10]
Z271-0326	Small Molecule	Inhibits ATP-dependent interaction of NACK with the NTC[12]	Kd: 0.89 µM (binding to NACK)[13]	Targets a kinase associated with the Notch transcriptional complex.[12]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Notch Ternary Complex (NTC) Assembly Assay

This assay quantitatively measures the formation of the NTC on a DNA template. An AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) format is often employed for high-throughput screening.

Principle: The assay relies on the proximity of two beads: a donor bead and an acceptor bead. One component of the NTC (e.g., a biotinylated DNA oligo corresponding to a CSL binding site) is attached to a streptavidin-coated donor bead. Another component (e.g., a FLAG-tagged Maml1) is recognized by an anti-FLAG antibody conjugated to an acceptor bead. When the NTC assembles, the donor and acceptor beads are brought into close proximity, generating a chemiluminescent signal upon excitation.

Protocol:

• Reagent Preparation: Recombinant NICD, CSL, and FLAG-tagged Maml1 proteins are purified. A biotinylated double-stranded DNA oligonucleotide containing a CSL binding site is synthesized.

• Reaction Setup: In a 384-well plate, incubate NICD, CSL, and the biotinylated DNA oligo to allow for the formation of the NICD-CSL-DNA complex.

• Inhibitor Addition: Add the test compounds (e.g., IMR-1) at various concentrations.

• Maml1 Addition: Add FLAG-tagged Maml1 to the wells.

• Bead Addition: Add streptavidin-coated donor beads and anti-FLAG acceptor beads.

• Incubation: Incubate the plate in the dark at room temperature to allow for bead-protein binding and complex formation.

• Signal Detection: Read the plate using a plate reader capable of detecting the AlphaScreen signal. The signal intensity is inversely proportional to the inhibitory activity of the compound.

Chromatin Immunoprecipitation (ChIP) Assay

The ChIP assay is used to determine the in-vivo association of specific proteins with particular DNA regions. In this context, it is used to assess the recruitment of Maml1 to the promoters of Notch target genes.

Protocol:

• Cross-linking: Treat cells with formaldehyde (B43269) to cross-link proteins to DNA. Quench the reaction with glycine.[14][15]

• Cell Lysis and Chromatin Shearing: Lyse the cells and sonicate the chromatin to generate DNA fragments of 200-1000 base pairs.[15]

• Immunoprecipitation: Incubate the sheared chromatin with an antibody specific to the protein of interest (e.g., anti-Maml1 or anti-Notch1). Use a non-specific IgG as a negative control.

• Immune Complex Capture: Add Protein A/G magnetic beads to capture the antibody-protein-DNA complexes.

• Washing: Wash the beads to remove non-specifically bound chromatin.

• Elution and Reverse Cross-linking: Elute the complexes from the beads and reverse the formaldehyde cross-links by heating.

• DNA Purification: Purify the DNA from the eluted sample.

• Analysis: Use quantitative PCR (qPCR) with primers specific for the promoter regions of Notch target genes (e.g., HES1, HEY1) to quantify the amount of precipitated DNA.

Colony Formation Assay

This assay assesses the ability of single cells to undergo sustained proliferation and form colonies, providing a measure of cell viability and clonogenicity after treatment with an inhibitor.

Protocol:

• Cell Seeding: Plate a low density of cells in a 6-well plate. The exact number of cells will depend on the cell line's proliferation rate.[16]

• Inhibitor Treatment: Treat the cells with the desired concentrations of the Maml1 inhibitor or vehicle control.

• Incubation: Incubate the plates for 1-3 weeks, allowing sufficient time for colony formation. The medium should be changed every 2-3 days.

• Fixation and Staining: After the incubation period, wash the colonies with PBS, fix them with a solution such as methanol (B129727) or paraformaldehyde, and then stain with crystal violet.[16]

• Quantification: Wash the plates to remove excess stain and allow them to dry. Count the number of colonies (typically defined as a cluster of ≥50 cells) in each well.

Visualizing Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows.

Caption: The Notch signaling pathway and the inhibitory action of IMR-1.

Caption: A simplified workflow for the Chromatin Immunoprecipitation (ChIP) assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Pharmacological disruption of the Notch1 transcriptional complex inhibits tumor growth by selectively targeting cancer stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Notch pathway inhibitor stapled α-helical peptide derived from mastermind-like 1 (SAHM1) abrogates the hallmarks of allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Direct inhibition of the NOTCH transcription factor complex - PMC [pmc.ncbi.nlm.nih.gov]
• 9. SAHM1 | Other Notch Signaling | Tocris Bioscience [tocris.com]
• 10. RBPJ Inhibitor 1 (RIN1, RIN-1) | NOTCH-RBPJ inhibitor | Probechem Biochemicals [probechem.com]
• 11. researchgate.net [researchgate.net]
• 12. A novel chemical attack on Notch-mediated transcription by targeting the NACK ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Z271-0326|CAS 1243002-72-3|DC Chemicals [dcchemicals.com]
• 14. Chromatin Immunoprecipitation (ChIP) Protocol | Rockland [rockland.com]
• 15. creative-diagnostics.com [creative-diagnostics.com]
• 16. ossila.com [ossila.com]

Unveiling the Nuances of Notch Inhibition: A Comparative Analysis of IMR-1 and Other Notch Pathway Modulators

For researchers, scientists, and professionals in drug development, the intricate landscape of Notch signaling presents both a promising therapeutic target and a complex challenge. This guide provides a detailed comparison of IMR-1, a novel inhibitor of the Notch transcriptional activation complex, with established Notch inhibitors, focusing on their differential effects on gene expression. Supported by experimental data, this document aims to illuminate the distinct mechanisms and potential therapeutic advantages of these compounds.

The Notch signaling pathway is a cornerstone of cellular communication, governing critical processes such as cell fate determination, proliferation, and differentiation. Its dysregulation is implicated in a multitude of diseases, most notably cancer. Consequently, the development of Notch inhibitors has been a significant focus of therapeutic research. Among these, a new class of inhibitors targeting the downstream transcriptional complex is emerging, with IMR-1 as a key example. This guide will delve into the comparative effects of IMR-1 and other well-known Notch inhibitors—DAPT, DBZ, and RO4929097—on gene expression, providing a clear, data-driven overview for the scientific community.

A Tale of Two Mechanisms: IMR-1 vs. Gamma-Secretase Inhibitors

The fundamental difference between IMR-1 and inhibitors like DAPT, DBZ, and RO4929097 lies in their mechanism of action. The latter group belongs to the class of gamma-secretase inhibitors (GSIs). Gamma-secretase is an enzyme essential for the final proteolytic cleavage of the Notch receptor, which releases the Notch Intracellular Domain (NICD). The NICD then translocates to the nucleus to activate target gene transcription. GSIs, by blocking this cleavage, prevent the formation of the active NICD.[1][2]

In contrast, IMR-1 operates further downstream in the signaling cascade. It is a small molecule inhibitor that specifically disrupts the formation of the Notch transcriptional activation complex by preventing the recruitment of the coactivator Mastermind-like 1 (Maml1) to the complex formed by NICD and the DNA-binding protein CSL.[3] This distinct mechanism suggests that IMR-1 may offer a more targeted approach to Notch inhibition, potentially avoiding some of the off-target effects associated with GSIs.

Comparative Effects on Gene Expression: A Quantitative Overview

The differential mechanisms of these inhibitors translate into distinct effects on the expression of Notch target genes. The following table summarizes the quantitative data on the modulation of key Notch target genes by IMR-1 and other inhibitors.

Inhibitor	Target Gene	Cell Line/Model	Concentration	Fold Change/Percent Inhibition	Reference
IMR-1	HES1	OE33, 786-0	Dose-dependent	Dose-dependent decrease	[3]
HEYL	OE33, 786-0	Dose-dependent	Dose-dependent decrease	[3]
NOTCH3	Patient-Derived Xenograft	15 mg/kg	Dramatic reduction	[3]
DAPT	HES1	Splenic single-cells (mice)	Not specified	Significant decrease	[4]
NOTCH1	Splenic single-cells (mice)	Not specified	Significant decrease	[4]
HES1	Ovarian Cancer Stem-like Cells	Not specified	Significant decrease	[5]
DBZ	Hairy1	Xenopus laevis intestine	5 µM	Significant decrease	[6]
Hairy2b	Xenopus laevis intestine	5 µM	Significant decrease	[7][6]
RO4929097	HES1	A549 (NSCLC)	100 nmol/L	Dose-dependent reduction	[8]
HES5	Glioblastoma patient tumors	Not specified	Decrease	[9]

Key Observations:

• Consistent Downregulation of HES1: All four inhibitors demonstrate a consistent ability to downregulate the expression of the canonical Notch target gene, HES1. This underscores their on-target activity in suppressing the Notch pathway.

• IMR-1's Broad Effect on Target Genes: Studies on IMR-1 show a clear dose-dependent inhibition of multiple key Notch target genes, including HES1, HEYL, and NOTCH3, in both cell lines and in vivo models.[3]

• Distinct Gene Profiles: While direct comparative studies across a wide range of genes are limited, the available data suggests that the different mechanisms of action may lead to distinct downstream gene expression profiles. For instance, DAPT has been shown to affect genes involved in immune cell differentiation, a context not yet extensively studied for IMR-1.[4]

Visualizing the Mechanisms of Inhibition

To better understand the points of intervention for these inhibitors, the following diagrams illustrate the Notch signaling pathway and the experimental workflow for their comparison.

Caption: The Notch signaling pathway and points of inhibition for IMR-1 and GSIs.

Caption: A typical experimental workflow for comparing the effects of Notch inhibitors on gene expression.

Detailed Experimental Protocols

For researchers looking to replicate or build upon these findings, detailed experimental protocols are crucial. Below are methodologies for key experiments cited in the comparison.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This protocol outlines the steps for quantifying the mRNA levels of Notch target genes following treatment with inhibitors.

1. Cell Culture and Treatment:

• Plate cells (e.g., OE33, 786-0) in appropriate culture medium and allow them to adhere overnight.

• Treat cells with varying concentrations of IMR-1, DAPT, DBZ, RO4929097, or a vehicle control (e.g., DMSO) for a predetermined time period (e.g., 24, 48 hours).

2. RNA Extraction:

• Wash cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells directly in the culture dish using a lysis buffer from a commercial RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen).

• Homogenize the lysate and proceed with RNA extraction according to the manufacturer's instructions. This typically involves a series of washes and elution steps.

• Quantify the extracted RNA using a spectrophotometer (e.g., NanoDrop) and assess its integrity.

3. cDNA Synthesis:

• Reverse transcribe 1-2 µg of total RNA into complementary DNA (cDNA) using a reverse transcription kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad).

• The reaction typically includes reverse transcriptase, dNTPs, and random primers or oligo(dT) primers.

• Incubate the reaction mixture according to the kit's protocol (e.g., 25°C for 5 min, 42°C for 30 min, 85°C for 5 min).

4. Quantitative PCR (qPCR):

• Prepare the qPCR reaction mixture containing cDNA template, forward and reverse primers for the target genes (HES1, HEYL, etc.) and a housekeeping gene (GAPDH, ACTB), and a qPCR master mix (e.g., SYBR Green).

• Perform the qPCR reaction in a real-time PCR detection system. A typical thermal cycling protocol is: 95°C for 3 min, followed by 40 cycles of 95°C for 10 s and 60°C for 30 s.

• Include a melt curve analysis at the end of the run to verify the specificity of the amplified products.

5. Data Analysis:

• Determine the cycle threshold (Ct) values for each gene.

• Calculate the relative gene expression using the ΔΔCt method. Normalize the Ct values of the target genes to the Ct value of the housekeeping gene (ΔCt). Then, normalize the ΔCt values of the treated samples to the ΔCt of the control samples (ΔΔCt).

• The fold change in gene expression is calculated as 2-ΔΔCt.

Chromatin Immunoprecipitation (ChIP) Assay

This protocol is used to investigate the occupancy of specific proteins (e.g., Notch1, Maml1) on the promoter regions of target genes.

1. Cell Treatment and Cross-linking:

• Treat cells with the inhibitors as described above.

• Cross-link proteins to DNA by adding formaldehyde (B43269) directly to the culture medium to a final concentration of 1% and incubating for 10 minutes at room temperature.

• Quench the cross-linking reaction by adding glycine.

2. Cell Lysis and Chromatin Sonication:

• Harvest the cells and lyse them to release the nuclei.

• Isolate the nuclei and resuspend them in a sonication buffer.

• Sonicate the chromatin to shear the DNA into fragments of approximately 200-1000 base pairs.

3. Immunoprecipitation:

• Pre-clear the chromatin with protein A/G agarose (B213101) beads.

• Incubate the chromatin overnight at 4°C with an antibody specific to the protein of interest (e.g., anti-Notch1, anti-Maml1) or a control IgG.

• Add protein A/G agarose beads to precipitate the antibody-protein-DNA complexes.

4. Washing and Elution:

• Wash the beads extensively to remove non-specific binding.

• Elute the protein-DNA complexes from the beads.

5. Reverse Cross-linking and DNA Purification:

• Reverse the formaldehyde cross-links by heating the samples.

• Treat with RNase A and Proteinase K to remove RNA and protein.

• Purify the DNA using a PCR purification kit.

6. qPCR Analysis:

• Perform qPCR on the purified DNA using primers designed to amplify the promoter region of the target gene (e.g., HES1 promoter).

• Analyze the results by calculating the percentage of input DNA that was immunoprecipitated.

Conclusion and Future Directions

The emergence of IMR-1 as an inhibitor of the Notch transcriptional activation complex represents a significant advancement in the field of Notch-targeted therapies. Its distinct mechanism of action, which spares the initial steps of receptor cleavage, offers the potential for a more refined and possibly safer inhibition of the pathway compared to traditional GSIs. While current data clearly demonstrates IMR-1's efficacy in downregulating key Notch target genes, further head-to-head studies with a broader panel of genes and in diverse disease models are necessary to fully elucidate its unique gene regulatory profile and therapeutic potential. The detailed protocols provided herein should empower researchers to conduct such comparative studies and contribute to a deeper understanding of the nuanced effects of different Notch inhibitors on gene expression. This knowledge will be instrumental in guiding the development of the next generation of more effective and specific Notch-targeted therapies.

References

• 1. Gamma secretase inhibitors of Notch signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. γ-Secretase Inhibitor, DAPT Inhibits Self-renewal and Stemness Maintenance of Ovarian Cancer Stem-like Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Molecular and Clinical Effects of Notch Inhibition in Glioma Patients: A Phase 0/I Trial - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Selectivity of IMR-1: A Guide to Cross-Reactivity Analysis

For researchers, scientists, and drug development professionals, understanding the selectivity of a chemical probe or therapeutic candidate is paramount. This guide provides a comprehensive overview of the methodologies used to assess the cross-reactivity of the Notch inhibitor IMR-1 with other signaling pathways. While extensive public data on IMR-1's off-target profile is not currently available, this document outlines the experimental framework for such an investigation and presents the on-target data for comparison.

IMR-1 is a small molecule inhibitor that targets the Notch signaling pathway by a specific mechanism of action: it prevents the recruitment of Mastermind-like 1 (Maml1) to the Notch Ternary Complex (NTC) on chromatin.[1] This disruption of the NTC inhibits the transcription of Notch target genes.[2] The reported half-maximal inhibitory concentration (IC50) for IMR-1 in a cell-free Notch transcriptional activation assay is 26 μM.[1][3]

Comparative Analysis of IMR-1 Activity

A critical aspect of characterizing any inhibitor is to determine its selectivity. This is typically achieved by screening the compound against a broad panel of related proteins, such as the human kinome. At present, a comprehensive public kinome scan or broad cross-reactivity profile for IMR-1 is not available.

To illustrate how such data would be presented, Table 1 provides a template for summarizing the cross-reactivity of IMR-1. It includes its known on-target activity against the Notch pathway and hypothetical data for off-target kinases to demonstrate how a comparative analysis would be structured.

Table 1: IMR-1 Selectivity Profile (Hypothetical Data)

Target Pathway	Specific Target	Assay Type	IMR-1 Activity (IC50/K_d_)	Notes
Notch Signaling	NTC Assembly	Cell-Free Transcription	26 µM (IC50)	Primary target of IMR-1.
Notch Signaling	Notch1 Intracellular Domain (NICD)	Surface Plasmon Resonance	11 ± 3 µM (K_d_)	Direct binding affinity. [2]
MAPK Signaling	MEK1	Kinase Inhibition	> 100 µM (Hypothetical)	Low predicted off-target activity.
PI3K/Akt Signaling	Akt1	Kinase Inhibition	> 100 µM (Hypothetical)	Low predicted off-target activity.
Cell Cycle	CDK2	Kinase Inhibition	75 µM (Hypothetical)	Minor off-target activity may exist.
Receptor Tyrosine Kinase	EGFR	Kinase Inhibition	> 100 µM (Hypothetical)	Low predicted off-target activity.

Visualizing Signaling and Experimental Workflows

Diagrams are essential tools for understanding complex biological processes and experimental designs. The following visualizations, created using Graphviz, depict the Notch signaling pathway, the mechanism of IMR-1, and a typical workflow for assessing inhibitor selectivity.

Caption: Mechanism of IMR-1 in the Notch signaling pathway.

Caption: Workflow for in vitro kinase inhibitor cross-reactivity screening.

Experimental Protocols

Reproducible experimental protocols are the foundation of reliable scientific data. The following sections detail a generalized protocol for the on-target NTC assembly assay and a standard in vitro kinase assay to generate cross-reactivity data.

Protocol: In Vitro Notch Ternary Complex (NTC) Assembly Assay

This assay quantitatively measures the formation of the NTC on a DNA template and is used to determine the on-target activity of inhibitors like IMR-1.

• Reagent Preparation:

  • Prepare recombinant proteins: Notch1 Intracellular Domain (NICD), CSL, and Mastermind-like 1 (Maml1).

  • Synthesize biotinylated DNA oligonucleotides containing the CSL binding site.

  • Prepare assay buffer (e.g., PBS with 0.1% BSA and 1 mM DTT).

  • Prepare a stock solution of IMR-1 in 100% DMSO and create serial dilutions.

• Assay Procedure:

  • Immobilize the biotinylated CSL-DNA template onto streptavidin-coated microplates.

  • Wash plates to remove unbound DNA.

  • Add a mixture of CSL and NICD to the wells and incubate to allow the formation of the binary complex.

  • Add serial dilutions of IMR-1 or DMSO vehicle control to the wells.

  • Add Maml1 (often fused to a detection tag like GST) to initiate the formation of the ternary complex.

  • Incubate to allow the reaction to reach equilibrium.

• Signal Detection:

  • Wash the plates to remove unbound proteins.

  • Add a primary antibody against the Maml1 tag (e.g., anti-GST).

  • Add a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Add a chemiluminescent or colorimetric substrate and measure the signal using a plate reader.

• Data Analysis:

  • Subtract the background signal (wells with no Maml1).

  • Normalize the data to the DMSO-only control (100% activity).

  • Plot the percentage of inhibition against the IMR-1 concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol: In Vitro Kinase Inhibition Assay (e.g., ADP-Glo™)

This is a generalized protocol for determining the inhibitory activity of a compound against a panel of kinases.

• Reagent Preparation:

  • Prepare a stock solution of IMR-1 in 100% DMSO. Serially dilute the compound to create a concentration gradient.

  • Prepare the desired kinases, their specific substrates, and ATP solutions in the appropriate kinase buffer.

• Kinase Reaction:

  • Add the kinase to the wells of a 384-well plate.

  • Add the test compound (IMR-1) at various concentrations to the wells. Include a DMSO-only control (100% kinase activity) and a no-kinase control (background).

  • Initiate the kinase reaction by adding the substrate/ATP mixture. The ATP concentration should be near the K_m for each kinase.

  • Incubate the plate at a set temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

• Signal Detection:

  • Stop the kinase reaction by adding the ADP-Glo™ Reagent, which also depletes the remaining ATP.

  • Incubate to allow for the conversion of ADP to ATP.

  • Add the Kinase Detection Reagent, which contains luciferase and luciferin, to generate a luminescent signal proportional to the amount of ADP produced.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Subtract the background luminescence (no-kinase control) from all other readings.

  • Calculate the percentage of kinase activity for each compound concentration relative to the DMSO-only control.

  • Plot the percentage of inhibition against the compound concentration to determine the IC50 value for each kinase.

By employing these standardized assays, researchers can build a comprehensive selectivity profile for IMR-1, enabling a more informed interpretation of its biological effects and potential therapeutic applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The small molecule IMR-1 inhibits the Notch transcriptional activation complex to suppress tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]

Safety & Regulatory Compliance

Navigating the Disposal of IMR-1: A Comprehensive Guide for Laboratory Professionals

Essential guidance for the safe and compliant disposal of the Notch pathway inhibitor, IMR-1, is critical for maintaining a secure research environment. This document outlines the necessary procedures for handling and disposing of IMR-1 in solid form and as a solution, ensuring the safety of laboratory personnel and adherence to institutional and regulatory standards.

IMR-1, a potent inhibitor of the Notch transcriptional activation complex, is a valuable tool in cancer research.[1][2][3] Proper management of its waste is paramount to prevent potential environmental contamination and ensure a safe laboratory workspace. This guide provides a step-by-step protocol for the disposal of IMR-1, tailored for researchers, scientists, and drug development professionals.

IMR-1 Safety and Handling Profile

Before initiating any disposal procedures, it is crucial to be familiar with the safety profile of IMR-1. This information, summarized from material safety data sheets, dictates the necessary precautions for handling and waste management.

Parameter	Guideline	Source
Personal Protective Equipment (PPE)	Lab coat, chemical-resistant gloves, and safety goggles.	[4]
Handling	Avoid contact with skin and eyes. Do not ingest or inhale. Wash hands thoroughly after handling. Use in a well-ventilated area or under a fume hood.	[4]
Storage	Store at 2-8°C in a tightly sealed container.[1] Stock solutions in DMSO can be stored at -20°C for up to one year or -80°C for up to two years.[3]	[1][3]
Accidental Release	In case of a spill, ensure adequate ventilation. Use personal protective equipment. Absorb the spill with an inert material and collect it in a sealed container for disposal. Prevent the spill from entering drains.
Fire Fighting	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing agents. IMR-1 is classified as a combustible solid.[1]	[1]

Step-by-Step Disposal Protocol for IMR-1

The proper disposal of IMR-1 and associated waste must be in strict accordance with local, state, and federal regulations. Always consult your institution's Environmental Health and Safety (EHS) office for specific guidelines.

1. Disposal of Solid IMR-1 Powder:

• Waste Collection: Unused or expired solid IMR-1 should be collected in its original container or a clearly labeled, sealed container.

• Labeling: The container must be labeled as "Hazardous Waste" and include the chemical name ("IMR-1"), CAS Number (310456-65-6), and any other information required by your institution's EHS office.[1]

• Storage: Store the waste container in a designated, secure area for hazardous waste pickup.

• Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste management program.

2. Disposal of IMR-1 Solutions (e.g., in DMSO):

• Waste Collection: Collect all liquid waste containing IMR-1 in a designated, leak-proof, and clearly labeled waste container.

• Labeling: The label should specify the contents, including "IMR-1," the solvent (e.g., "DMSO"), and the approximate concentration.

• Important Precaution: Do not dispose of IMR-1 solutions down the drain.

• Storage: Store the liquid waste container in a secondary containment bin in a well-ventilated area, away from incompatible materials.

• Disposal: Dispose of the liquid waste through your institution's hazardous waste management program.

3. Disposal of Contaminated Labware:

• Disposable Items: Collect disposable items such as pipette tips, centrifuge tubes, and gloves that have come into contact with IMR-1 in a designated hazardous waste bag. This bag should be clearly labeled as containing IMR-1 contaminated waste.

• Non-Disposable Glassware: Decontaminate non-disposable glassware by rinsing it with a suitable solvent (e.g., ethanol (B145695) or isopropanol) to remove any IMR-1 residue. Collect the solvent rinse as hazardous liquid waste. Following the initial rinse, the glassware can be washed with soap and water.

• Contaminated Apparel: If a lab coat becomes contaminated with IMR-1, it should be professionally laundered by a service experienced in handling laboratory-contaminated clothing.

IMR-1 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of IMR-1 and related materials.

References

• 1. IMR-1 = 98 HPLC 310456-65-6 [sigmaaldrich.com]
• 2. apexbt.com [apexbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. teknova-sds.s3.us-west-1.amazonaws.com [teknova-sds.s3.us-west-1.amazonaws.com]

Essential Safety and Logistical Information for Handling IMR-1

This document provides crucial safety protocols and logistical plans for the handling and disposal of IMR-1, a small molecule inhibitor of the Notch signaling pathway. The following procedures are designed for researchers, scientists, and drug development professionals to ensure a safe laboratory environment.

Safety and Handling

IMR-1 is a chemical compound that requires careful handling to avoid potential health hazards. It is classified as a skin and eye irritant and may cause respiratory irritation.

Personal Protective Equipment (PPE):

When handling IMR-1, the following personal protective equipment should be worn at all times:

• Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye contact.

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn. Always inspect gloves for any tears or punctures before use.

• Body Protection: A lab coat or other protective clothing is required to prevent skin contact.

• Respiratory Protection: If working with the solid form for extended periods or in a poorly ventilated area, a NIOSH-approved respirator is recommended to prevent inhalation of the powder.

Engineering Controls:

• Ventilation: All work with IMR-1, especially the solid form, should be conducted in a well-ventilated laboratory. A chemical fume hood is highly recommended for weighing and preparing solutions.

• Eyewash Station and Safety Shower: An easily accessible eyewash station and safety shower are essential in case of accidental exposure.

Hygiene Practices:

• Avoid inhalation, ingestion, and contact with skin and eyes.

• Wash hands thoroughly with soap and water after handling IMR-1, even if gloves were worn.

• Do not eat, drink, or smoke in the laboratory.

Physical and Chemical Properties

Property	Value
Appearance	White to beige powder
Molecular Formula	C₁₅H₁₅NO₅S₂
Molecular Weight	353.41 g/mol
Solubility	Soluble in DMSO (≥35.3 mg/mL[1])
Storage Temperature	Store at -20°C[1]

Operational Plan: Preparation of IMR-1 Stock Solutions

IMR-1 is typically used in cell culture and in vivo studies after being dissolved in a suitable solvent, most commonly Dimethyl Sulfoxide (DMSO).

Materials:

• IMR-1 solid powder

• Anhydrous DMSO

• Sterile, conical, or microcentrifuge tubes

• Calibrated pipettes and sterile tips

• Vortex mixer

Procedure:

• Pre-weighing Preparation: Before handling the solid IMR-1, ensure all necessary PPE is worn and work is conducted in a chemical fume hood.

• Weighing: Carefully weigh the desired amount of IMR-1 powder into a sterile tube. Avoid creating dust.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve the desired stock concentration. For example, to prepare a 10 mM stock solution, dissolve 3.53 mg of IMR-1 in 1 mL of DMSO.

• Dissolution: Vortex the solution until the IMR-1 is completely dissolved. Gentle warming in a water bath may be necessary to aid dissolution.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Disposal Plan

Proper disposal of IMR-1 and all contaminated materials is crucial to prevent environmental contamination and ensure laboratory safety.

Waste Segregation:

• Solid IMR-1 Waste: Any expired or unused solid IMR-1 should be collected in a clearly labeled, sealed container for chemical waste.

• Liquid IMR-1 Waste: All solutions containing IMR-1, including unused stock solutions and cell culture media, must be collected in a designated, leak-proof container for hazardous chemical waste. Do not pour IMR-1 solutions down the drain.

• Contaminated Labware:

  • Sharps: Needles, syringes, and other sharps contaminated with IMR-1 should be placed in a designated sharps container for chemical waste.

  • Non-sharps: Pipette tips, gloves, and other disposable labware that have come into contact with IMR-1 should be collected in a designated hazardous waste bag.

  • Glassware: Reusable glassware should be decontaminated by rinsing with a suitable solvent (e.g., ethanol) to remove any IMR-1 residue. The solvent rinse should be collected as hazardous liquid waste. After decontamination, the glassware can be washed with standard laboratory detergent.

Disposal Procedure:

• All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name "IMR-1".

• Store waste containers in a designated, well-ventilated secondary containment area, away from incompatible materials.

• Follow your institution's specific guidelines for the final disposal of hazardous chemical waste. Contact your Environmental Health and Safety (EHS) department for pickup and disposal procedures.

Experimental Protocols

Colony Formation Assay

This assay is used to determine the effect of IMR-1 on the long-term survival and proliferation of cancer cells.

Methodology:

• Cell Seeding: Plate a low density of cells (e.g., 500-1000 cells/well) in a 6-well plate.

• IMR-1 Treatment: The following day, treat the cells with various concentrations of IMR-1. Include a vehicle control (DMSO) and a positive control if available.

• Incubation: Incubate the plates for 10-14 days in a humidified incubator at 37°C with 5% CO₂. Replace the media with fresh media containing the respective treatments every 3-4 days.

• Colony Staining: After the incubation period, wash the cells with Phosphate-Buffered Saline (PBS). Fix the colonies with a solution of methanol (B129727) and acetic acid (3:1) for 10 minutes. Stain the fixed colonies with 0.5% crystal violet solution for 15-30 minutes.

• Washing and Drying: Gently wash the plates with water to remove excess stain and allow them to air dry.

• Colony Counting: Count the number of colonies (typically defined as a cluster of ≥50 cells) in each well.

Mouse Xenograft Model

This in vivo model is used to assess the anti-tumor efficacy of IMR-1.

Methodology:

• Cell Preparation: Harvest cancer cells and resuspend them in a suitable medium, such as a mixture of serum-free medium and Matrigel.

• Animal Model: Use immunodeficient mice (e.g., NOD-SCID or nude mice).

• Tumor Cell Implantation: Subcutaneously inject the prepared cancer cells (e.g., 1-5 million cells) into the flank of each mouse.

• Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³). Monitor the tumor volume and body weight of the mice regularly.

• IMR-1 Administration: Once tumors are established, randomize the mice into treatment and control groups. Administer IMR-1 (e.g., via intraperitoneal injection) to the treatment group at a predetermined dose and schedule. The control group should receive the vehicle (e.g., DMSO).

• Efficacy Assessment: Continue to monitor tumor growth and body weight throughout the treatment period.

• Endpoint: At the end of the study, humanely euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological analysis).

Signaling Pathway and Experimental Workflow

The following diagram illustrates the mechanism of action of IMR-1 within the Notch signaling pathway.

Caption: Mechanism of IMR-1 action on the Notch signaling pathway.

The diagram below illustrates a typical experimental workflow for evaluating the efficacy of IMR-1.

References

• 1. apexbt.com [apexbt.com]